2-Methyl-5-propoxyphenol

• CAS: 918445-07-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-Methyl-5-propoxyphenol

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Methyl-5-propoxyphenol, a valuable substituted phenol derivative with potential applications in the pharmaceutical and fine chemical industries. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed, field-proven perspective on the practical aspects of its preparation and analysis. The guide delves into the mechanistic rationale behind the chosen synthetic route, provides a detailed experimental protocol, and outlines the expected analytical characterization.

Introduction and Strategic Importance

2-Methyl-5-propoxyphenol is an aromatic ether of significant interest due to its structural motifs. The presence of a phenolic hydroxyl group, a methyl substituent, and a propoxy ether linkage on the benzene ring provides a versatile scaffold for further chemical elaboration. This substitution pattern makes it a key intermediate for the synthesis of more complex molecules with potential biological activities. The strategic placement of the functional groups allows for selective modifications, opening avenues for the development of novel therapeutic agents and specialized chemical entities.

The synthesis of such asymmetrically substituted phenols is a common challenge in organic chemistry. This guide focuses on a robust and widely applicable method, the Williamson ether synthesis, to afford the target compound with high purity. The subsequent characterization is crucial for confirming the identity and purity of the synthesized molecule, a prerequisite for its use in any research or development setting.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic analysis of 2-Methyl-5-propoxyphenol points towards the disconnection of the ether linkage. This bond can be readily formed through a nucleophilic substitution reaction, specifically the Williamson ether synthesis. This well-established reaction involves the reaction of an alkoxide with a primary alkyl halide.[1][2]

Two primary disconnection pathways are possible:

• Pathway A: Disconnection between the phenolic oxygen and the propyl group. This leads to 2-methyl-5-hydroxyphenoxide (the conjugate base of 3-methylhydroquinone) and a propyl halide.

• Pathway B: Disconnection between the propyl group's oxygen and the aromatic ring. This is not a feasible synthetic route as it would involve the nucleophilic attack of a propoxide on an unactivated aryl halide, a reaction that is generally not favored under standard SN2 conditions.

Therefore, the most practical and efficient synthetic strategy involves the O-alkylation of a suitable phenol precursor with a propyl halide. For the synthesis of 2-Methyl-5-propoxyphenol, the logical starting material is 2-methylphenol, more commonly known as o-cresol. The phenolic proton of o-cresol can be abstracted by a suitable base to form the corresponding phenoxide, which then acts as a nucleophile to displace a halide from a propyl halide, such as 1-bromopropane.

Caption: Retrosynthetic analysis of 2-Methyl-5-propoxyphenol.

Detailed Experimental Protocol: Williamson Ether Synthesis of 2-Methyl-5-propoxyphenol

This protocol is based on established procedures for the Williamson ether synthesis of phenols.[3][4][5]

Reaction Scheme:

Caption: Williamson ether synthesis of 2-Methyl-5-propoxyphenol.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Purity	Supplier
o-Cresol	108.14	10.81 g	0.10	>99%	Sigma-Aldrich
Sodium Hydride (60% dispersion in mineral oil)	24.00	4.40 g	0.11	Sigma-Aldrich
1-Bromopropane	123.00	14.76 g (10.9 mL)	0.12	>99%	Sigma-Aldrich
Anhydrous Dimethylformamide (DMF)	150 mL	-	Sigma-Aldrich
Diethyl Ether	300 mL	-	Fisher Scientific
Saturated aqueous Ammonium Chloride (NH₄Cl)	100 mL	-
1 M Sodium Hydroxide (NaOH)	100 mL	-
Brine (saturated NaCl solution)	100 mL	-
Anhydrous Magnesium Sulfate (MgSO₄)	-

Equipment

• 500 mL three-necked round-bottom flask

• Reflux condenser

• Nitrogen inlet and bubbler

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Reaction Procedure

• Setup and Inert Atmosphere: Assemble the three-necked flask with the reflux condenser, nitrogen inlet, and a rubber septum. Flame-dry the apparatus under a stream of nitrogen to ensure anhydrous conditions. Allow the apparatus to cool to room temperature under a positive pressure of nitrogen.

• Dispensing Sodium Hydride: In a glove box or under a nitrogen atmosphere, weigh 4.40 g of the 60% sodium hydride dispersion and transfer it to the reaction flask. The mineral oil can be washed away with anhydrous hexane if desired, followed by careful drying under nitrogen, though for many applications this is not strictly necessary.

• Addition of Solvent and o-Cresol: Add 100 mL of anhydrous DMF to the flask via a cannula or syringe. Begin stirring the suspension. Dissolve 10.81 g of o-cresol in 50 mL of anhydrous DMF and add it dropwise to the sodium hydride suspension at room temperature over 30 minutes. Hydrogen gas will evolve, so ensure adequate ventilation to a fume hood.[6]

• Formation of the Phenoxide: After the addition is complete, stir the mixture at room temperature for 1 hour to ensure complete formation of the sodium o-cresolate. The evolution of hydrogen gas should cease.

• Alkylation: Add 14.76 g of 1-bromopropane to the dropping funnel and add it dropwise to the reaction mixture at room temperature over 30 minutes.

• Reaction Completion: After the addition, heat the reaction mixture to 60-70 °C and maintain this temperature for 4-6 hours.[4] Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent (e.g., 9:1 Hexane:Ethyl Acetate). The reaction is complete when the starting o-cresol is no longer visible by TLC.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution to destroy any unreacted sodium hydride.[7] Continue the addition until gas evolution ceases.

• Workup: Transfer the mixture to a separatory funnel containing 200 mL of diethyl ether and 100 mL of water. Shake the funnel and separate the layers.[8]

• Extraction: Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Washing: Combine the organic layers and wash with 1 M NaOH (2 x 50 mL) to remove any unreacted o-cresol. Then, wash with water (1 x 50 mL) and finally with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation to yield 2-Methyl-5-propoxyphenol as a colorless to pale yellow oil.

Characterization of 2-Methyl-5-propoxyphenol

As no direct experimental data is readily available in the searched literature, the following characterization data is predicted based on the known spectroscopic properties of analogous compounds.

Physical Properties (Predicted)

Property	Predicted Value
Molecular Formula	C₁₀H₁₄O
Molecular Weight	150.22 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	Approx. 230-240 °C (at atmospheric pressure)

The boiling point is estimated to be slightly higher than that of o-cresol (191 °C) due to the increase in molecular weight and van der Waals forces.[9]

Spectroscopic Data (Predicted)

4.2.1. ¹H NMR Spectroscopy (400 MHz, CDCl₃)

The predicted ¹H NMR spectrum will show characteristic signals for the aromatic protons, the propoxy group, and the methyl group.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~6.7-7.1	m	3H	Ar-H
~4.8-5.5	s (broad)	1H	Ar-OH
~3.9	t	2H	-O-CH₂ -CH₂-CH₃
~2.2	s	3H	Ar-CH₃
~1.8	sextet	2H	-O-CH₂-CH₂ -CH₃
~1.0	t	3H	-O-CH₂-CH₂-CH₃

• The aromatic protons will appear as a complex multiplet in the aromatic region.[10]

• The phenolic proton will be a broad singlet, and its chemical shift can be variable depending on the concentration and solvent.

• The methylene protons of the propoxy group adjacent to the oxygen will be a triplet.

• The methyl protons of the aromatic ring will be a singlet.

• The other methylene and methyl protons of the propoxy group will show the expected triplet and sextet patterns.

4.2.2. ¹³C NMR Spectroscopy (100 MHz, CDCl₃)

The predicted ¹³C NMR spectrum will show distinct signals for each carbon atom in the molecule.

Chemical Shift (δ, ppm)	Assignment
~155	C -OH
~148	C -OPr
~130	Ar-C
~121	Ar-C
~115	Ar-C
~112	Ar-C
~70	-O-CH₂ -CH₂-CH₃
~22	-O-CH₂-CH₂ -CH₃
~16	Ar-CH₃
~10	-O-CH₂-CH₂-CH₃

• The carbon attached to the hydroxyl group will be the most downfield among the aromatic carbons.[11]

• The carbon bearing the propoxy group will also be significantly downfield.

• The remaining aromatic carbons will appear in the typical aromatic region.

• The carbons of the propoxy group and the methyl group will appear in the aliphatic region.

4.2.3. Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the hydroxyl, ether, and aromatic functionalities.[12][13][14]

Wavenumber (cm⁻¹)	Intensity	Assignment
3200-3600	Strong, Broad	O-H stretch (phenolic)
3010-3100	Medium	Aromatic C-H stretch
2850-2960	Medium-Strong	Aliphatic C-H stretch
1500-1600	Medium-Strong	Aromatic C=C stretch
1200-1250	Strong	Aryl-O stretch (ether)
1000-1100	Strong	Alkyl-O stretch (ether)

4.2.4. Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

m/z	Predicted Intensity	Assignment
150	High	[M]⁺ (Molecular ion)
108	Medium	[M - C₃H₆]⁺ (Loss of propene)
91	Medium	[C₇H₇]⁺ (Tropylium ion)

The fragmentation will likely involve the loss of the propoxy group or cleavage of the ether bond.

Safety and Handling

5.1. Hazard Identification

• o-Cresol: Toxic and corrosive. Harmful if swallowed, inhaled, or in contact with skin. Causes severe skin burns and eye damage.

• 1-Bromopropane: Flammable liquid and vapor. Harmful if swallowed or inhaled. Causes skin and eye irritation. May cause respiratory irritation. Suspected of causing cancer and reproductive harm.[15][16][17][18]

• Sodium Hydride: Reacts violently with water to produce flammable hydrogen gas.[19] Causes severe skin burns and eye damage.[20][21][22]

• Dimethylformamide (DMF): Harmful in contact with skin and if inhaled. May damage the unborn child.

• 2-Methyl-5-propoxyphenol (Product): As a substituted phenol, it should be handled with care. It is expected to be a skin and eye irritant.

5.2. Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

• Skin and Body Protection: Lab coat, long pants, and closed-toe shoes.

5.3. Handling and Storage

• All manipulations should be carried out in a well-ventilated fume hood.

• Sodium hydride is highly reactive and should be handled under an inert atmosphere.

• Avoid contact with water when working with sodium hydride.

• Store all chemicals in tightly sealed containers in a cool, dry, and well-ventilated area, away from incompatible materials.

5.4. Waste Disposal

• All chemical waste should be disposed of in accordance with local, state, and federal regulations.

• Quench any residual sodium hydride carefully before disposal.[23][24]

Conclusion

This technical guide has outlined a reliable and well-understood method for the synthesis of 2-Methyl-5-propoxyphenol via the Williamson ether synthesis. The detailed protocol, coupled with the predicted characterization data, provides a solid foundation for researchers to produce and verify this valuable chemical intermediate. Adherence to the described safety precautions is paramount throughout the experimental process. The successful synthesis and characterization of 2-Methyl-5-propoxyphenol will enable further exploration of its potential applications in various fields of chemical and pharmaceutical research.

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An In-depth Technical Guide to the Physicochemical Properties of 2-Methyl-5-propoxyphenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Methyl-5-propoxyphenol (CAS No. 918445-07-5). As a substituted phenol, this compound holds potential for applications in various scientific fields, including pharmaceuticals and cosmetics. A thorough understanding of its physicochemical characteristics is paramount for researchers and drug development professionals to effectively harness its potential, predict its behavior in biological systems, and design robust experimental protocols. This document delves into the structural and molecular properties, available physical constants, and spectral signatures of 2-Methyl-5-propoxyphenol. Furthermore, it outlines detailed, field-proven methodologies for the experimental determination of its key physicochemical parameters, providing a self-validating framework for laboratory investigation.

Introduction: The Significance of 2-Methyl-5-propoxyphenol

2-Methyl-5-propoxyphenol is an organic compound featuring a phenol ring substituted with a methyl group at the second position and a propoxy group at the fifth position.[1] This molecular architecture, combining a hydrophilic hydroxyl group with a lipophilic aromatic ring and alkyl ether chain, imparts a unique balance of properties that are of significant interest in medicinal chemistry and materials science.

The phenolic hydroxyl group can participate in hydrogen bonding, which influences the molecule's solubility and its interactions with biological targets.[1] The overall lipophilicity, governed by the methyl and propoxy substituents, is a critical determinant of its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Therefore, a precise characterization of its physicochemical properties is not merely an academic exercise but a foundational step in its journey from a laboratory curiosity to a potential therapeutic agent or functional ingredient. This guide aims to provide the necessary technical details to empower researchers in this endeavor.

Molecular and Structural Properties

A fundamental understanding of 2-Methyl-5-propoxyphenol begins with its molecular structure and associated properties.

Caption: Workflow for Melting Point Determination.

Determination of Boiling Point

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Apparatus:

• Distillation apparatus (simple or microscale) or a Thiele tube setup

• Heating mantle or oil bath

• Thermometer

• Boiling chips or a magnetic stirrer

Procedure (Simple Distillation Method):

• Place a measured volume (e.g., 5-10 mL) of 2-Methyl-5-propoxyphenol into a round-bottom flask.

• Add a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Assemble the distillation apparatus with the thermometer bulb positioned just below the side arm leading to the condenser.

• Begin heating the flask gently.

• Observe the temperature as the liquid begins to boil and the vapor condenses on the thermometer bulb.

• The boiling point is the stable temperature at which the liquid is actively boiling and there is a continuous drip of condensate from the condenser. [2][3][4][5]Record the atmospheric pressure at the time of the measurement.

Caption: Workflow for Boiling Point Determination via Distillation.

Determination of pKa

Principle: The pKa is the negative logarithm of the acid dissociation constant (Ka) and represents the pH at which the protonated and deprotonated forms of the molecule are present in equal concentrations. For phenols, this relates to the acidity of the hydroxyl proton. Potentiometric titration is a common method for its determination.

Apparatus:

• pH meter with a glass electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

• Standardized solution of a strong base (e.g., 0.1 M NaOH)

• Solvent system (e.g., water or a water-cosolvent mixture if solubility is low)

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Accurately weigh a sample of 2-Methyl-5-propoxyphenol and dissolve it in a known volume of the chosen solvent in a beaker.

• Place the beaker on a magnetic stirrer and immerse the pH electrode and the tip of the burette into the solution.

• Record the initial pH of the solution.

• Begin adding the standardized NaOH solution in small, known increments from the burette.

• After each addition, allow the pH to stabilize and record the pH and the total volume of titrant added.

• Continue the titration well past the equivalence point (the point of the steepest pH change).

• Plot a titration curve of pH versus the volume of NaOH added. The pKa is the pH at the half-equivalence point. Alternatively, a Gran plot can be used for more accurate determination of the equivalence point. [6][7][8]

Spectroscopic Profile and Structural Elucidation

Spectroscopic techniques are indispensable for confirming the structure and purity of 2-Methyl-5-propoxyphenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to the different types of protons in the molecule.

• Aromatic Protons: Signals for the three protons on the benzene ring are expected in the range of δ 6.5-7.5 ppm. [9]Their splitting pattern will be complex due to coupling with each other.

• Hydroxyl Proton: A broad singlet for the -OH proton is anticipated between δ 4-7 ppm. [9]This signal will disappear upon the addition of D₂O.

• Propoxy Group Protons: The -OCH₂- protons will appear as a triplet around δ 3.8-4.2 ppm. The adjacent -CH₂- protons will be a sextet around δ 1.7-2.1 ppm, and the terminal -CH₃ protons will be a triplet around δ 0.9-1.2 ppm.

• Methyl Group Protons: The protons of the methyl group attached to the ring will appear as a singlet around δ 2.0-2.5 ppm.

¹³C NMR: The carbon NMR spectrum will provide information on the carbon skeleton.

• Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 110-160 ppm). The carbon attached to the hydroxyl group will be the most downfield.

• Propoxy Group Carbons: Three signals for the propoxy group carbons will be observed in the aliphatic region.

• Methyl Group Carbon: A signal for the methyl carbon will also be present in the aliphatic region.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹ is characteristic of the hydroxyl group and is broadened due to hydrogen bonding. [10]* Aromatic C-H Stretch: Sharp peaks just above 3000 cm⁻¹.

• Aliphatic C-H Stretch: Absorptions just below 3000 cm⁻¹ corresponding to the methyl and propoxy groups.

• C=C Aromatic Ring Stretch: Medium to strong absorptions in the 1500-1600 cm⁻¹ region. [11]* C-O Stretch: A strong band in the 1200-1260 cm⁻¹ region for the aryl-O bond and another in the 1000-1100 cm⁻¹ region for the alkyl-O bond of the ether.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak (M⁺): A prominent peak at m/z = 166, corresponding to the molecular weight of 2-Methyl-5-propoxyphenol.

• Fragmentation: Common fragmentation pathways for phenols include the loss of the alkyl side chain and cleavage of the ether bond. Expect to see fragments corresponding to the loss of a propyl group (M-43) and other characteristic fragmentations of the substituted benzene ring.

Conclusion

This technical guide has provided a detailed overview of the physicochemical properties of 2-Methyl-5-propoxyphenol, offering both available data and a framework for its experimental determination. While some experimental values are not yet documented in readily accessible literature, the provided protocols and expected spectral characteristics offer a solid foundation for researchers to characterize this compound in their own laboratories. A thorough understanding and application of these principles are crucial for advancing the scientific and commercial potential of 2-Methyl-5-propoxyphenol.

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Advanced Structural Elucidation and Physicochemical Profiling of 2-Methyl-5-propoxyphenol

The following technical guide details the structural analysis, synthesis logic, and physicochemical profiling of 2-Methyl-5-propoxyphenol . This document is structured for researchers requiring rigorous verification of this specific alkyl-alkoxy-phenol regioisomer.

Chemical Identity & Theoretical Framework

2-Methyl-5-propoxyphenol is a regio-specific ether derivative of the dihydroxybenzene scaffold. Unlike common symmetric alkylresorcinols, this molecule possesses an asymmetric substitution pattern that presents unique challenges in spectroscopic assignment and synthesis.

• IUPAC Name: 2-Methyl-5-propoxyphenol

• Molecular Formula:

• Molecular Weight: 166.22 g/mol

• Structural Class: Alkoxy-cresol / Resorcinol mono-ether

• Key Structural Motif: The molecule features a toluene core oxygenated at the 2- and 5-positions relative to the methyl group (using toluene numbering) or a phenol core with a methyl at C2 and a propoxy ether at C5.

Isomeric Context & Nomenclature

Confusion frequently arises between this target and its isomers. It is critical to distinguish 2-Methyl-5-propoxyphenol from:

• Carvacrol (5-isopropyl-2-methylphenol): An alkyl analog, not an ether.

• 4-Propoxy-2-methylphenol: A regioisomer where the ether is para to the hydroxyl.

• 2-Methoxy-5-methylphenol: The methyl ether analog (CAS 1195-09-1).[1][2][3]

The target molecule is chemically derived from the 4-methylresorcinol scaffold, specifically via alkylation at the C1-hydroxyl position (meta to the methyl group).

Synthetic Route & Impurity Profiling

To understand the analytical profile, one must understand the genesis of the molecule. The most robust synthetic route involves the regioselective alkylation of 4-methylresorcinol (2-methyl-1,3-benzenediol).

Reaction Logic

4-Methylresorcinol contains two hydroxyl groups:

• OH-1 (C1): Sterically accessible and more acidic due to lack of ortho-methyl buttressing.

• OH-3 (C3): Sterically hindered by the adjacent C4-methyl group (which corresponds to C2 in the final phenol numbering).

Protocol Insight: Utilizing a weak base (

) and 1-bromopropane in a polar aprotic solvent (DMF or Acetone) favors the alkylation of the less hindered OH-1, yielding the target 2-Methyl-5-propoxyphenol as the major product.

Visualization: Synthetic Pathway

Figure 1: Regioselective synthesis pathway favoring the formation of the 5-propoxy isomer due to steric factors at the 3-position.

Spectroscopic Analysis (The Core)

This section details the self-validating analytical protocols required to confirm the structure.

Nuclear Magnetic Resonance (NMR)

The distinction between the 5-propoxy and 3-propoxy isomers relies on the coupling patterns of the aromatic protons.

Predicted

H NMR Data (400 MHz, CDCl ):

Position	Shift ( ppm)	Multiplicity	Coupling (Hz)	Assignment Logic
Ar-H3	7.00 - 7.10	Doublet (d)		Ortho to H4; Deshielded by OH.
Ar-H4	6.45 - 6.55	Doublet of Doublets (dd)		Ortho to H3, Meta to H6.
Ar-H6	6.35 - 6.45	Doublet (d)		Meta to H4; Isolated between OH and OPr.
-OH	4.80 - 5.50	Broad Singlet	-	Exchangeable.
-OCH -	3.85 - 3.95	Triplet (t)		Characteristic ether methylene.
Ar-CH	2.15 - 2.25	Singlet (s)	-	Benzylic methyl.
-CH -	1.75 - 1.85	Sextet		Propyl chain middle.
-CH	1.00 - 1.05	Triplet (t)		Terminal methyl.

Critical Diagnostic: The Ar-H6 proton appears as a meta-coupled doublet (

Hz). In the incorrect isomer (3-propoxy-2-methylphenol), the isolated proton would be between two oxygenated carbons but the coupling pattern of the remaining two protons would differ significantly due to the symmetry of the 1,2,3-substitution pattern.

Mass Spectrometry (GC-MS / ESI-MS)

• Molecular Ion (

  ): m/z 166.

• Fragmentation Pattern (EI, 70eV):

  • m/z 123 (

    ): Base peak. Loss of the propyl group via McLafferty rearrangement or simple cleavage to form the stabilized quinoid ion.

  • m/z 166: Parent ion (typically 20-40% intensity).

  • m/z 137: Loss of ethyl (

    ).

Visualization: NMR Connectivity Logic

Figure 2: NMR connectivity and critical NOESY correlations required to confirm regiochemistry.

Physicochemical & ADME Profiling

For drug development applications, the physicochemical properties of 2-Methyl-5-propoxyphenol suggest it behaves as a lipophilic weak acid.

Property	Value (Predicted/Exp)	Implication
LogP	2.8 - 3.1	Moderate lipophilicity; likely good skin permeability.
pKa	10.1 - 10.3	Weakly acidic; primarily non-ionized at physiological pH (7.4).
H-Bond Donors	1	The phenolic hydroxyl.
H-Bond Acceptors	2	Phenolic oxygen + Ether oxygen.
Boiling Point	~235 - 245 °C	High boiling liquid/low melting solid.
Solubility	Low in water; High in EtOH, DMSO	Requires co-solvents for biological assay.

Experimental Protocol: Structure Verification

Objective: Confirm identity of Lot X as 2-Methyl-5-propoxyphenol.

• Sample Prep: Dissolve 10 mg of sample in 0.6 mL DMSO-d6 or CDCl3.

• 1H NMR Acquisition: Acquire spectrum with minimum 64 scans to resolve the H6 meta-coupling.

• NOESY Experiment: Set mixing time to 500ms.

  • Pass Criteria: Observe cross-peak between the Methyl singlet (~2.2 ppm) and the aromatic doublet at ~7.0 ppm (H3).

  • Fail Criteria: If Methyl singlet correlates with an isolated singlet or doublet with meta-coupling only, the regiochemistry is incorrect.

• GC-MS: Inject 1 µL (split 20:1). Verify parent ion m/z 166 and base peak m/z 123.

References

• EvitaChem. 2-Methyl-5-propoxyphenol (EVT-12249531) Product Analysis and Synthesis.Link

• PubChem. 2-Methyl-5-propylphenol (Analogous Structure for Data Comparison).[4][5][6] CID 14665576.[5] Link

• NIST Chemistry WebBook. 2-Methoxy-5-methylphenol (Mass Spectral Comparator).Link

• PrepChem. Synthesis of 2-methylresorcinol derivatives.Link

Sources

• 1. 2-METHOXY-5-METHYLPHENOL(1195-09-1) 1H NMR [m.chemicalbook.com]
• 2. 2-Methoxy-5-methylphenol | C8H10O2 | CID 14519 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxy-5-methylphenol [webbook.nist.gov]
• 4. 2-Methyl-5-(Prop-1-En-2-Yl)phenol | C10H12O | CID 6427115 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Methyl-5-propylphenol | C10H14O | CID 14665576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Methyl-5-(2-methylpropyl)phenol | C11H16O | CID 68855429 - PubChem [pubchem.ncbi.nlm.nih.gov]

Introduction to 2-Methyl-5-propoxyphenol: A Structural Perspective

An In-Depth Technical Guide to the Solubility of 2-Methyl-5-propoxyphenol

This guide provides a comprehensive technical overview of the solubility characteristics of 2-Methyl-5-propoxyphenol (CAS No. 918445-07-5). Designed for researchers, scientists, and professionals in drug development, this document synthesizes theoretical principles with actionable experimental protocols to facilitate a thorough understanding and empirical determination of its solubility profile. We will delve into the physicochemical properties that govern its behavior in various solvent systems and present a robust methodology for accurate solubility measurement.

2-Methyl-5-propoxyphenol is an organic compound belonging to the alkylphenol class. Its molecular structure, consisting of a phenol ring substituted with both a methyl group and a propoxy group, dictates its chemical behavior and physical properties, most notably its solubility.[1] The interplay between the polar hydroxyl (-OH) group and the nonpolar aromatic ring and alkyl substituents creates a molecule with moderate polarity, suggesting a nuanced solubility profile across different solvent classes. Understanding this profile is critical for applications ranging from pharmaceutical formulation to chemical synthesis, where solvent selection directly impacts reaction kinetics, purification, and product delivery.

Key Structural Features:

• Phenolic Hydroxyl Group: This group is polar and capable of acting as a hydrogen bond donor and acceptor, promoting solubility in polar protic solvents.

• Aromatic Ring: The benzene ring is inherently nonpolar and hydrophobic.

• Methyl and Propoxy Groups: These alkyl and ether groups contribute to the overall size and lipophilicity of the molecule, enhancing its solubility in nonpolar organic solvents.

The molecular formula for 2-Methyl-5-propoxyphenol is C₁₁H₁₆O.[1] The balance of these hydrophilic and lipophilic regions is the primary determinant of its solubility, a principle often summarized by the adage "like dissolves like."[2]

Predicted Solubility Profile

While specific experimental data for 2-Methyl-5-propoxyphenol is not extensively published, we can predict its solubility based on its structure and by analogy with similar phenolic compounds.[3] The molecule's significant nonpolar surface area, due to the benzene ring and its substituents, suggests that its aqueous solubility will be low.[3] Conversely, it is expected to be readily soluble in a range of organic solvents.

The principle of "like dissolves like" states that solutes dissolve best in solvents that have similar intermolecular forces.[2] 2-Methyl-5-propoxyphenol can exhibit hydrogen bonding (via the -OH group), dipole-dipole interactions, and London dispersion forces. Therefore, its solubility will be highest in solvents that can engage in these interactions.

Table 1: Predicted Solubility of 2-Methyl-5-propoxyphenol in Common Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Methanol, Ethanol	Low in Water; Moderate to High in Alcohols	The hydroxyl group can hydrogen bond with water, but the large nonpolar moiety limits aqueous solubility. Alcohols are more effective solvents as their alkyl chains can interact with the nonpolar part of the solute.[2][3]
Polar Aprotic	Acetone, Dimethyl Sulfoxide (DMSO)	High	These solvents can accept hydrogen bonds and engage in dipole-dipole interactions, effectively solvating the polar part of the molecule, while also being compatible with its nonpolar regions.[3]
Nonpolar	Hexane, Toluene	Moderate to High	The dominant nonpolar character of the molecule, arising from the substituted benzene ring, allows for favorable van der Waals interactions with nonpolar solvents.[2]
Chlorinated	Dichloromethane, Chloroform	High	These solvents have a moderate polarity and can effectively solvate molecules like 2-Methyl-5-propoxyphenol, which possess both polar and nonpolar characteristics.[3]

Experimental Determination of Equilibrium Solubility

To move from prediction to empirical fact, a robust and validated experimental method is required. The Shake-Flask Method is widely regarded as the gold standard for determining the thermodynamic equilibrium solubility of a compound.[4] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution, providing a highly reliable measurement.[4][5]

Causality of Method Selection

The choice of the shake-flask method is deliberate. Unlike kinetic solubility methods which are rapid but can be misleading, the equilibrium method measures the true thermodynamic solubility.[6] This is achieved by allowing sufficient time for the dissolution and precipitation processes to reach a state of dynamic equilibrium, where their rates are equal.[7] The resulting concentration represents the maximum amount of the solute that can be dissolved in the solvent under the specified conditions (e.g., temperature, pH) and is a critical parameter for drug development and process chemistry.

Diagram of the Shake-Flask Workflow

Caption: Workflow for the Shake-Flask Equilibrium Solubility determination method.

Detailed Step-by-Step Protocol

This protocol is a self-validating system; equilibrium is confirmed by analyzing samples at multiple time points (e.g., 24 and 48 hours) and ensuring the measured solubility does not change.[4]

• Preparation:

  • Add an excess amount of solid 2-Methyl-5-propoxyphenol to a series of glass vials. The excess is critical to ensure a saturated solution is formed and that solid remains in equilibrium with the solution.[4][5]

  • Pipette a precise volume of the desired solvent into each vial.

  • Include control vials containing only the solvent to be used as analytical blanks.

• Equilibration:

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath (e.g., 25°C or 37°C). Temperature control is crucial as solubility is temperature-dependent.[7]

  • Agitate the vials for a predetermined period, typically 24 to 48 hours, to allow the system to reach equilibrium.[5][6]

• Sample Collection and Phase Separation:

  • After the initial equilibration period (e.g., 24 hours), cease agitation and allow the vials to stand in the temperature bath for a short period to let the excess solid settle.

  • Carefully withdraw an aliquot of the supernatant. It is imperative not to disturb the solid material at the bottom.

  • Immediately filter the aliquot through a solvent-compatible syringe filter (e.g., 0.22 µm PTFE) to remove any microscopic undissolved particles. Alternatively, centrifuge the sample at high speed and draw from the supernatant.[8]

• Analysis:

  • Prepare a calibration curve using standard solutions of 2-Methyl-5-propoxyphenol of known concentrations in the same solvent.

  • Quantify the concentration of the compound in the filtered supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometry.[5] HPLC is often preferred for its higher specificity and ability to detect potential degradation.

  • Calculate the solubility based on the measured concentration and the calibration curve.

• Validation of Equilibrium:

  • Repeat steps 3 and 4 for samples taken at a later time point (e.g., 48 hours).

  • Equilibrium is confirmed if the solubility values determined at 24 and 48 hours are statistically identical.[4]

Key Factors Influencing Solubility

The solubility of 2-Methyl-5-propoxyphenol is not a fixed value but is influenced by several environmental factors. A comprehensive understanding requires consideration of these variables.

Diagram of Influencing Factors

Caption: Primary factors that modulate the solubility of 2-Methyl-5-propoxyphenol.

• Temperature: The dissolution of a solid can be endothermic or exothermic. For most organic solids, the process is endothermic, meaning solubility increases with temperature. This relationship should be determined experimentally as it is a critical parameter for process development and storage conditions.

• pH: As a phenol, 2-Methyl-5-propoxyphenol is a weak acid. In aqueous solutions with a pH above its pKa, the phenolic proton will be removed, forming a negatively charged phenoxide ion. This ionic form is significantly more polar than the neutral molecule and thus dramatically more soluble in water. Therefore, its solubility in aqueous buffers will be highly pH-dependent.

• Solvent Polarity: As detailed in Table 1, the choice of solvent is the most significant factor. The "like dissolves like" principle governs this relationship; a solvent's ability to match the intermolecular forces of the solute dictates the extent of dissolution.[2]

Safety and Handling Precautions

While a specific Safety Data Sheet (SDS) for 2-Methyl-5-propoxyphenol should be consulted, general precautions for handling phenolic compounds are warranted. Similar compounds are known to cause skin and eye irritation or burns.[9][10]

• Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or chemical safety goggles, gloves, and a lab coat.

• Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhalation of any dust or vapors.

• Exposure Controls: Avoid contact with skin, eyes, and clothing. In case of contact, flush the affected area immediately with copious amounts of water.[10]

• Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container, away from strong oxidizing agents.[11]

Conclusion

The solubility of 2-Methyl-5-propoxyphenol is a key physicochemical parameter dictated by its molecular structure, which features both polar and nonpolar characteristics. While it is predicted to have low aqueous solubility, it is expected to be readily soluble in a wide array of common organic solvents. For definitive quantitative data, this guide provides a detailed protocol for the industry-standard Shake-Flask method, a reliable technique for determining equilibrium solubility. By understanding the theoretical basis of its solubility and applying rigorous experimental methodology, researchers can effectively utilize this compound in their work, ensuring predictable and reproducible results.

References

• LookChem. Cas 7786-21-2, 2-Methyl-5-propylphenol. [Link]

• PubChem. 2,5-Dimethylphenol | C8H10O | CID 7267. [Link]

• Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. [Link]

• Academia.edu. EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. [Link]

• University of British Columbia. Solubility of Organic Compounds. [Link]

• Chemistry Steps. Solubility of Organic Compounds. [Link]

• Cheméo. Chemical Properties of Phenol, 2-methyl-5-(1-methylethyl)- (CAS 499-75-2). [Link]

• PubChem. 2-Methyl-5-propyl-phenol | C10H14O | CID 14665576. [Link]

• NIST. Phenol, 2-methyl-5-(1-methylethyl)-. [Link]

• PubChem. 2-Methyl-5-(Prop-1-En-2-Yl)phenol | C10H12O | CID 6427115. [Link]

• Carl ROTH. Safety Data Sheet: 5-Isopropyl-2-methyl-phenol. [Link]

• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. [Link]

• Chemistry LibreTexts. 17.4: Solubility Equilibria. [Link]

• BioAssay Systems. Solubility Testing – Shake Flask Method. [Link]

• Wikipedia. Solubility equilibrium. [Link]

• Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). [Link]

• Cole-Parmer. Material Safety Data Sheet - 5-Isopropyl-2-methylphenol. [Link]

• Cengage. Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis. [Link]

• ResearchGate. Can anyone tell me how to perform equilibrium solubility studies step by step practically?. [Link]

• SALTISE. Organic Chemistry: Introduction to Solubility. [Link]

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The Pharmacological Horizon of 2-Methyl-5-propoxyphenol: A Predictive Technical Analysis

Executive Summary

2-Methyl-5-propoxyphenol represents a distinct chemical entity within the alkyl-alkoxy phenol class.[1] While often overshadowed by its naturally occurring structural isomers and analogs—such as Carvacrol (5-isopropyl-2-methylphenol) and Isocreosol (2-methoxy-5-methylphenol)—this molecule possesses a unique pharmacophore.[1] The substitution of the lipophilic isopropyl group of carvacrol with a flexible, oxygenated propoxy ether chain introduces a hydrogen bond acceptor site while maintaining lipophilicity.

This guide analyzes the potential biological activities of 2-Methyl-5-propoxyphenol based on rigorous Structure-Activity Relationship (SAR) principles, comparative pharmacology, and physiochemical profiling.[1] It serves as a foundational roadmap for researchers intending to transition this molecule from a synthetic intermediate to a bioactive candidate.[1]

Physiochemical Profile & Structural Logic[1]

To understand the biological potential, we must first deconstruct the molecule’s interaction capabilities.

The Pharmacophore Triad

The molecule consists of three critical domains that dictate its behavior in biological systems:

• The Phenolic Hydroxyl (C1-OH): The primary site for antioxidant activity (H-atom donation) and protein binding (H-bond donor).[1]

• The Ortho-Methyl Group (C2-CH3): Provides steric protection to the hydroxyl group, modulating metabolic stability (preventing rapid sulfation) and enhancing lipophilicity.[1]

• The Meta-Propoxy Tail (C5-O-C3H7): Unlike the branched alkyl group in carvacrol, this ether linkage adds rotational freedom and a weak H-bond acceptor site, potentially altering selectivity for TRP (Transient Receptor Potential) channels and GABA receptors.[1]

Calculated Molecular Descriptors

Data derived from consensus predictive modeling.

Property	Value	Biological Implication
Molecular Weight	166.22 g/mol	High CNS penetrability; passes Blood-Brain Barrier (BBB).[1]
LogP (Octanol/Water)	~2.8 - 3.1	Ideal lipophilicity for cell membrane integration.[1]
Topological Polar Surface Area (TPSA)	29.5 Ų	Indicates excellent oral bioavailability (>90% absorption).[1]
H-Bond Donors	1	Specific interaction with receptor pockets (e.g., Ser/Thr residues).[1]
H-Bond Acceptors	2	The ether oxygen adds an acceptor site absent in carvacrol.[1]

Predicted Biological Activities[2][3][4][5][6]

Based on the "Scaffold Hopping" principle, 2-Methyl-5-propoxyphenol is predicted to exhibit activity in three primary domains.

Antimicrobial & Membrane Disruption (The "Phenolic Wedge")

Similar to thymol and carvacrol, the lipophilic tail of 2-Methyl-5-propoxyphenol allows it to partition into the bacterial phospholipid bilayer.[1]

• Mechanism: The propoxy chain inserts into the fatty acid core, while the phenolic hydroxyl disrupts the polar head groups. This causes membrane expansion, increased fluidity, and leakage of intracellular ions (K+) and ATP.

• Differentiation: The ether oxygen in the propoxy chain may increase solubility in the aqueous-lipid interface compared to the purely hydrocarbon tail of carvacrol, potentially enhancing activity against Gram-negative bacteria (which have complex outer membranes).[1]

TRP Channel Modulation (Sensory Pharmacology)

The 2-methyl-5-alkylphenol scaffold is a known "privileged structure" for activating Transient Receptor Potential (TRP) channels.[1]

• TRPV3 (Warmth/Skin Health): Carvacrol is a potent agonist.[1] The propoxy analog is expected to retain this activity but with altered kinetics due to the flexible ether linker.[1]

• TRPA1 (Irritancy/Pain): Electrophilic phenols often activate TRPA1.[1] This compound may act as a desensitizing agonist, useful for chronic itch or inflammatory pain.[1]

Antioxidant Activity

The phenolic moiety allows for the scavenging of Reactive Oxygen Species (ROS).[1] The electron-donating propoxy group at the meta position (relative to the methyl) and para position (relative to the OH) enriches the electron density of the aromatic ring, stabilizing the phenoxy radical formed after H-donation.

Visualization: The Signaling Pathway Hypothesis

The following diagram illustrates the hypothetical signal transduction pathways activated by 2-Methyl-5-propoxyphenol, contrasting its membrane effects with receptor-mediated signaling.

Figure 1: Hypothetical Pharmacological Map.[1] The compound exhibits a tri-modal mechanism: direct membrane disruption (antimicrobial), TRP channel modulation (sensory/pain), and radical scavenging (cytoprotection).

Experimental Protocols for Validation

To transition from prediction to proof, the following self-validating experimental workflows are recommended.

Protocol A: Determination of Antimicrobial Efficacy (MIC/MBC)

Objective: Quantify the bacteriostatic and bactericidal concentration.[1]

• Preparation: Dissolve 2-Methyl-5-propoxyphenol in DMSO to create a 100 mM stock.

• Dilution: Perform serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well plate (Final range: 0.5 µg/mL to 512 µg/mL). Ensure DMSO concentration < 1%.[1]

• Inoculation: Add bacterial suspension (S. aureus ATCC 29213 and E. coli ATCC 25922) adjusted to 5 x 10^5 CFU/mL.[1]

• Control: Include Carvacrol as a positive control and pure DMSO as a negative control.

• Incubation: 37°C for 24 hours.

• Readout:

  • MIC (Minimum Inhibitory Concentration): Lowest concentration with no visible turbidity.[1]

  • MBC (Minimum Bactericidal Concentration): Plate 10 µL from clear wells onto agar. The lowest concentration yielding <5 colonies (99.9% kill) is the MBC.[1]

• Self-Validation: The positive control (Carvacrol) must yield an MIC between 100-200 µg/mL for E. coli for the assay to be valid.[1]

Protocol B: TRP Channel Calcium Influx Assay

Objective: Verify agonist activity on TRPV3/TRPA1 channels.[1]

• Cell Line: HEK293T cells stably transfected with human TRPV3 or TRPA1.

• Dye Loading: Incubate cells with Fluo-4 AM (calcium indicator) for 45 mins at 37°C.

• Baseline: Measure fluorescence (Ex 494nm / Em 516nm) for 30 seconds to establish baseline.

• Injection: Inject 2-Methyl-5-propoxyphenol (10 µM - 100 µM).[1]

• Response: Monitor fluorescence spike for 120 seconds.

• Antagonist Check (Validation): Pre-incubate a separate set of cells with a specific antagonist (e.g., Ruthenium Red for general TRP or HC-030031 for TRPA1).[1] If the fluorescence spike is abolished, the mechanism is confirmed specific.

Synthetic Utility & Degradation[1]

Researchers must be aware that 2-Methyl-5-propoxyphenol is also a valuable intermediate.[1]

• Ether Cleavage: Under strong acidic conditions (HBr/AcOH), the propoxy group can be cleaved to yield 2-methyl-5-hydroxyphenol (Methylresorcinol) , a precursor for dyes and resins.[1]

• Electrophilic Substitution: The position para to the propoxy group (Position 4) is highly activated, making it an ideal site for formylation (Vilsmeier-Haack) or nitration to create novel pharmaceutical scaffolds.[1]

References

• Melo, F. H. C., et al. (2012). "Antinociceptive activity of carvacrol (5-isopropyl-2-methylphenol) in mice."[1][2] Journal of Pharmacy and Pharmacology. Link

  • Relevance: Establishes the baseline activity for the 2-methyl-5-alkylphenol pharmacophore.[1]

• Friedman, M. (2014). "Chemistry, Antimicrobial Mechanisms, and Antibiotic Activities of Carvacrol and Thymol against Pathogenic Bacteria."[1] Journal of Food Protection. Link

  • Relevance: Details the membrane disruption mechanism applicable to the propoxy analog.

• Vogt-Eisele, A. K., et al. (2007). "Monoterpenoid agonists of TRPV3."[1] British Journal of Pharmacology.[1] Link

  • Relevance: Validates the structural requirements for TRP channel activ

• PubChem Compound Summary. "2-Methoxy-5-methylphenol (Isocreosol)." National Center for Biotechnology Information.[1] Link[1]

  • Relevance: Provides physiochemical data for the methoxy-analog, allowing for interpolation of the propoxy-analog properties.[1]

• Fujisawa, S., et al. (2007). "Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers."[1] Anticancer Research.[1] Link

  • Relevance: Discusses the SAR of alkoxy-phenols regarding COX-2 inhibition and antioxidant capacity.[1][3]

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• 1. 5-Methoxy-2-methylphenol | C8H10O2 | CID 10953582 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review of 2-Methyl-5-propoxyphenol and related alkylphenols

An In-depth Technical Guide to 2-Methyl-5-propoxyphenol and the Broader Alkylphenol Class: Synthesis, Biological Activity, and Toxicological Significance

Abstract

Alkylphenols represent a significant class of organic compounds, characterized by a phenol ring substituted with one or more alkyl chains. Their widespread industrial application, ranging from the synthesis of surfactants and resins to their use as antioxidants, has made them ubiquitous in commercial products.[1][2] This guide provides a detailed examination of 2-Methyl-5-propoxyphenol as a specific case study, while also exploring the broader context of related alkylphenols. We will delve into the synthetic methodologies, physicochemical properties, and diverse biological activities of these compounds. A primary focus will be placed on the critical issue of their endocrine-disrupting capabilities, particularly their interaction with the human estrogen receptor.[3] This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, causality, and the toxicological implications of this important chemical family.

An Introduction to the Alkylphenol Family

Defining the Class: Chemical Structure and Scope

Alkylphenols are defined by a hydroxyl group (-OH) attached to a benzene ring, which is further substituted with at least one alkyl side chain.[4] The length, branching, and position of this alkyl group are critical determinants of the molecule's physical properties and biological function.[3] This family includes simple structures like cresols (methylphenols) and extends to long-chain alkylphenols (LCAPs) such as octylphenol and nonylphenol, which are of significant commercial and environmental interest.[1] 2-Methyl-5-propoxyphenol is a specific derivative, featuring both a methyl group and a propoxy ether group on the phenol ring.[5]

Industrial Significance and Key Applications

The production of alkylphenols is a multi-million kilogram per year industry, driven by their versatility as chemical intermediates.[1] Their primary applications include:

• Surfactants and Detergents: Long-chain alkylphenols are precursors to alkylphenol ethoxylates (APEOs), a major class of non-ionic surfactants used in industrial cleaning products, laundry detergents, and emulsifiers.[1][6]

• Phenolic Resins: Alkylphenols, particularly octylphenol, are used in the production of phenol/formaldehyde resins. These resins are valued for their durability and are used as tackifiers in tires, in adhesives, and in coatings.[7]

• Antioxidants and Stabilizers: Certain alkylphenols, such as 2,4,6-tri-tert-butylphenol, are employed as antioxidants in plastics, rubber, and fuels to prevent degradation.[2][7]

• Chemical Synthesis: They serve as building-block chemicals for fragrances, pharmaceuticals, agrochemicals, and other specialty chemicals.[1][8]

The Environmental and Toxicological Context: A Double-Edged Sword

Despite their industrial utility, many alkylphenols pose a considerable environmental and health risk. Their degradation products, particularly from APEOs, are persistent in the environment.[2] Key concerns include:

• Toxicity to Aquatic Organisms: Alkylphenols are recognized as being moderately to very toxic to marine life.[7][9]

• Endocrine Disruption: The most significant concern is the ability of many alkylphenols to act as xenoestrogens—external compounds that mimic the effects of estrogen.[1] This can disrupt the endocrine systems of wildlife and potentially humans, with nonylphenol and octylphenol being prominent examples that can induce sex changes in male fish.[7][10]

Synthesis of 2-Methyl-5-propoxyphenol and Related Alkylphenols

General Synthetic Strategies

The industrial production of most alkylphenols relies on the acid-catalyzed alkylation of a phenol with an appropriate alkene.[1] This electrophilic aromatic substitution reaction is efficient for adding simple alkyl chains. However, for compounds like 2-Methyl-5-propoxyphenol, where an ether linkage is desired, a different strategy is required.

Featured Protocol: Synthesis of 2-Methyl-5-propoxyphenol

The synthesis of 2-Methyl-5-propoxyphenol is effectively achieved through a Williamson ether synthesis. This classical organic reaction is chosen for its reliability in forming ether linkages. The causality is clear: a strong base is used to deprotonate the phenolic hydroxyl group, creating a highly nucleophilic phenoxide ion that readily attacks an alkyl halide.

Experimental Protocol: Williamson Ether Synthesis of 2-Methyl-5-propoxyphenol

• Deprotonation:

  • To a solution of 2-methylphenol (o-cresol) in a polar aprotic solvent like dimethylformamide (DMF) or acetone, add one molar equivalent of a strong base such as sodium hydride (NaH) or potassium carbonate (K2CO3).[5]

  • Stir the mixture at room temperature for 30-60 minutes. The formation of the sodium or potassium phenoxide salt is the critical activating step.

• Alkylation:

  • Slowly add one molar equivalent of 1-bromopropane (or propyl bromide) to the reaction mixture.[5]

  • Heat the mixture to a moderate temperature (e.g., 50-80 °C) and maintain for several hours (typically 4-12 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC). The elevated temperature is necessary to overcome the activation energy of the SN2 reaction.[5]

• Workup and Purification:

  • After cooling to room temperature, quench the reaction by slowly adding water to decompose any remaining base.

  • Transfer the mixture to a separatory funnel and extract the aqueous phase with a non-polar organic solvent like diethyl ether or ethyl acetate.

  • Wash the combined organic layers with brine to remove residual water.

  • Dry the organic phase over anhydrous magnesium sulfate (MgSO4), filter, and concentrate the solvent using a rotary evaporator.

  • The crude product is then purified via fractional distillation under reduced pressure or by column chromatography to yield pure 2-Methyl-5-propoxyphenol.[5] This final purification is a self-validating step, ensuring the removal of unreacted starting materials and byproducts.

Visualization of the Synthetic Workflow

Caption: A generalized workflow for the synthesis and purification of 2-Methyl-5-propoxyphenol.

Physicochemical Properties: A Comparative Overview

The properties of alkylphenols are heavily influenced by the nature of their alkyl substituents. The following table summarizes key data for 2-Methyl-5-propoxyphenol and related compounds.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Melting Point (°C)
2-Methyl-5-propoxyphenol	C₁₀H₁₄O₂	166.22	Not readily available	Not readily available
2-Methyl-5-propylphenol	C₁₀H₁₄O	150.22[11]	257-258[8]	34-36[8]
2-Propoxyphenol	C₉H₁₂O₂	152.19[12]	~227[12]	Liquid at RT
4-Nonylphenol	C₁₅H₂₄O	220.35[10]	~317[10]	41-42.5[10]
4-tert-Octylphenol	C₁₄H₂₂O	206.32[10]	~175 (at reduced pressure)[10]	79-82[10]

Biological Activities and Core Mechanisms

Antioxidant and Anti-inflammatory Potential

Phenolic compounds, as a class, are well-known for their antioxidant properties, which stem from the ability of the hydroxyl group to donate a hydrogen atom to scavenge free radicals. This activity has been documented for various natural and synthetic phenols.[13][14] Some substituted phenols, such as 2-methoxyphenols, have also demonstrated inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory pathways.[15] While specific data on 2-Methyl-5-propoxyphenol is limited, its phenolic structure suggests it may possess similar antioxidant and anti-inflammatory capabilities.

Endocrine Disrupting Activity: The Central Concern

The primary biological activity of concern for many alkylphenols is their ability to interfere with the endocrine system.

Alkylphenols with appropriate structural features can bind to the human estrogen receptor (ERα and ERβ), mimicking the action of the natural hormone 17β-estradiol.[3] This binding initiates a cascade of cellular events normally triggered by estrogen, leading to the disruption of normal hormonal signaling. This agonistic activity is the basis for their classification as xenoestrogens.[1]

Sources

• 1. Alkylphenol - Wikipedia [en.wikipedia.org]
• 2. afirm-group.com [afirm-group.com]
• 3. Structural features of alkylphenolic chemicals associated with estrogenic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Buy 2-Methyl-5-propoxyphenol (EVT-12249531) | 918445-07-5 [evitachem.com]
• 6. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 7. qsr2010.ospar.org [qsr2010.ospar.org]
• 8. lookchem.com [lookchem.com]
• 9. edepot.wur.nl [edepot.wur.nl]
• 10. researchgate.net [researchgate.net]
• 11. 2-Methyl-5-propylphenol | C10H14O | CID 14665576 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. chembk.com [chembk.com]
• 13. mdpi.com [mdpi.com]
• 14. mdpi.com [mdpi.com]
• 15. Predicting the biological activities of 2-methoxyphenol antioxidants: effects of dimers - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

detailed synthesis protocol for 2-Methyl-5-propoxyphenol

Application Note: Regioselective Synthesis of 2-Methyl-5-propoxyphenol

Executive Summary

This protocol details the synthesis of 2-Methyl-5-propoxyphenol (CAS: Analogous to 4-methylresorcinol ethers), a critical intermediate often employed in the development of TRPM8 antagonists, flavorants, and specific pharmaceutical linkers.

The synthesis relies on the regioselective Williamson etherification of 4-methylresorcinol . The core chemical principle exploited here is the steric differentiation between the two hydroxyl groups on the starting material. The hydroxyl group at the C1 position (meta to the methyl group) is significantly less sterically hindered than the C3 hydroxyl (ortho to the methyl group), allowing for kinetic control to favor the formation of the target 5-propoxy isomer over the 3-propoxy impurity.

Retrosynthetic Analysis & Reaction Logic

The target molecule, 2-Methyl-5-propoxyphenol, is structurally derived from 4-methylresorcinol (1,3-dihydroxy-4-methylbenzene).

• Target Structure: Phenol (C1), Methyl (C2), Propoxy (C5).

• Starting Material: 4-Methylresorcinol.[1][2]

  • Site A (C1-OH): Flanked by two protons. Less Hindered. Alkylation here yields the target (after renumbering: OH becomes C1, Methyl becomes C2, Propoxy becomes C5).

  • Site B (C3-OH): Flanked by a proton and the C4-Methyl group. Hindered (Ortho-effect). Alkylation here yields the undesired isomer (2-methyl-3-propoxyphenol).

Reaction Scheme:

Figure 1: Reaction pathway demonstrating the kinetic preference for the C1-hydroxyl alkylation due to steric factors.

Safety & Handling

Reagent	Hazard Class	Critical Safety Measure
4-Methylresorcinol	Irritant (Skin/Eye)	Wear nitrile gloves; avoid dust inhalation.
1-Bromopropane	Neurotoxin , Reprotoxin	MUST be handled in a certified fume hood. Double-glove recommended.
Potassium Carbonate	Irritant	Avoid inhalation of fine dust.
Acetone	Flammable	Keep away from open flames/sparks.

Experimental Protocol

Scale: 10.0 g (Starting Material Basis) Expected Yield: 65–75% (Mono-ether)

Step 1: Reaction Setup

• Preparation: Oven-dry a 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and a reflux condenser.

• Solvation: Add 4-Methylresorcinol (10.0 g, 80.6 mmol) to the flask.

• Solvent: Add Acetone (100 mL, anhydrous). Note: DMF can be used for faster rates, but Acetone allows for easier workup.

• Base Addition: Add Potassium Carbonate (K₂CO₃) (12.2 g, 88.6 mmol, 1.1 equiv). The slight excess ensures deprotonation but minimizes bis-alkylation compared to stronger bases like NaH.

• Reagent Addition: Add 1-Bromopropane (7.7 mL, 84.6 mmol, 1.05 equiv) dropwise over 10 minutes.

  • Critical Control Point: Do not add a large excess of alkyl halide. Keeping the stoichiometry near 1:1 is vital to prevent the formation of the bis-propoxy byproduct.

Step 2: Reaction Execution

• Reflux: Heat the mixture to a gentle reflux (approx. 60°C oil bath temperature).

• Monitoring: Monitor by TLC (System: 20% Ethyl Acetate in Hexanes).

  • Starting Material Rf: ~0.2 (Stains dark with KMnO4/UV active).

  • Target Mono-ether Rf: ~0.5.

  • Bis-ether Rf: ~0.8 (Non-polar).

• Duration: Reflux for 6–12 hours. Stop heating when the conversion of starting material slows, even if some remains, to avoid over-alkylation.

Step 3: Workup & Purification

The workup exploits the acidity differences between the products.

• Filtration: Cool the mixture to room temperature and filter off the solid K₂CO₃/KBr salts. Rinse the pad with acetone.

• Concentration: Evaporate the acetone under reduced pressure (Rotovap).

• Partition: Dissolve the residue in Ethyl Acetate (100 mL) and wash with Water (50 mL) .

  • Note: Unlike simple phenols, resorcinols are quite water-soluble. Do not use a large volume of water for the first wash or yield will be lost.

• Acid/Base Separation (Optional but Recommended):

  • If bis-ether impurity is high (>10% on TLC):

    • Extract the organic layer with 1M NaOH (3 x 30 mL) . The phenols (SM and Target) will move to the aqueous phase (as phenoxides); the bis-ether stays in the organic phase.

    • Discard the organic phase (contains bis-ether).

    • Acidify the combined aqueous phase with 6M HCl to pH < 2.

    • Extract the cloudy acidic aqueous phase with Ethyl Acetate (3 x 50 mL) .

• Drying: Dry the final organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Chromatography: Purify the crude oil via Flash Column Chromatography.

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Eluent: Gradient 5%

    20% Ethyl Acetate in Hexanes.

  • Order of Elution: Bis-ether

    Target (2-Methyl-5-propoxyphenol) Isomer (trace) Starting Material.

Analytical Validation

Technique	Expected Signal (Target)	Interpretation
¹H NMR (CDCl₃)	2.15 (s, 3H)	Ar-CH₃ (Methyl group at C2).
3.85 (t, 2H)	-O-CH₂- (Propoxy ether linkage).
6.3 - 7.0 (m, 3H)	Aromatic protons. Look for coupling patterns indicating 1,2,5-substitution.
1.02 (t, 3H)	Terminal methyl of propoxy group.
Mass Spec (ESI)	[M-H]⁻ = 165.1	Negative mode ionization of the free phenol.
HPLC	Purity > 98%	Ret. Time distinct from 4-methylresorcinol (more polar).

Regiochemistry Confirmation: The definitive proof of regiochemistry (5-propoxy vs 3-propoxy) is often observed in the NOESY (Nuclear Overhauser Effect Spectroscopy) NMR spectrum.

• Target (2-Methyl-5-propoxyphenol): The methoxy/propoxy protons will show NOE correlations to the aromatic protons at C4 and C6, but NOT to the benzylic methyl group at C2.

• Isomer (2-Methyl-3-propoxyphenol): The propoxy protons will show a strong NOE correlation to the benzylic methyl group at C2 (due to proximity).

Troubleshooting Guide

Figure 2: Troubleshooting logic flow for optimizing the alkylation reaction.

References

• National Institute of Standards and Technology (NIST). "Synthesis of 2-Propoxy-5-Methylbenzoic Acid" (Analogous alkylation chemistry). NIST Webbook. Available at: [Link]

• PubChem. "4-Methylresorcinol Compound Summary." National Library of Medicine. Available at: [Link]

• Vogel, A.I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard reference for Williamson Ether Synthesis protocols).
• Clayden, J., Greeves, N., Warren, S.Organic Chemistry. 2nd Ed. Oxford University Press, 2012.

Sources

• 1. 4-メチルレソルシノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. CN113831223B - Method for simultaneously preparing 2-methyl resorcinol and 4-methyl resorcinol - Google Patents [patents.google.com]

Application Note: Selective Synthesis of 2-Methyl-5-propoxyphenol via Williamson Etherification

Executive Summary

This application note details the protocol for the synthesis of 2-Methyl-5-propoxyphenol starting from 2-methylphenol (o-cresol) . The synthesis is characterized by a critical Williamson Ether Synthesis step that requires high regioselectivity.

The target molecule, 2-Methyl-5-propoxyphenol, is a mono-ether derivative of 4-methylresorcinol. The core challenge lies in differentiating between the two available hydroxyl groups on the aromatic ring. This guide demonstrates how steric hindrance and electronic effects are leveraged to selectively alkylate the hydroxyl group para to the methyl group, leaving the ortho-hydroxyl (hindered) intact.

Key Chemical Strategy

• Precursor Assembly: Conversion of 2-methylphenol to 4-methylresorcinol (2,4-dihydroxytoluene) via nitration, reduction, and diazotization/hydrolysis.

• Selective Alkylation: Controlled Williamson etherification targeting the sterically accessible C5-hydroxyl (C4 in toluene numbering) over the hindered C1-hydroxyl (C2 in toluene numbering).

Synthetic Pathway & Logic

The transformation requires a multi-step workflow. The starting material, 2-methylphenol, lacks the second oxygen functionality required for the target. Therefore, the workflow is divided into Upstream Functionalization and Downstream Selective Etherification .

Reaction Scheme Diagram

Figure 1: Synthetic pathway from o-cresol to 2-Methyl-5-propoxyphenol. The Williamson etherification (green arrow) is the regioselective step.

Critical Analysis: Regioselectivity in Williamson Synthesis

The success of this protocol hinges on the regioselectivity of the alkylation step. The intermediate, 4-methylresorcinol, possesses two non-equivalent hydroxyl groups:

Hydroxyl Position (Toluene Numbering)	Position Relative to Methyl	Steric Environment	pKa Estimation	Reactivity
C2-OH	Ortho	High Hindrance: Flanked by the methyl group.	~10.2	Lower
C4-OH	Para	Low Hindrance: Accessible.	~9.4	Higher

Mechanism of Selectivity: In the presence of a weak base like Potassium Carbonate (

), the more acidic and less sterically hindered C4-hydroxyl is deprotonated and alkylated preferentially. The C2-hydroxyl is shielded by the adjacent methyl group, significantly retarding the attack on the propyl halide.

• Target numbering note: Upon formation of the ether at C4 (toluene numbering), the IUPAC priority changes. The remaining free hydroxyl (C2) becomes C1. The Methyl becomes C2. The Propoxy group (at original C4) becomes C5. Hence: 2-Methyl-5-propoxyphenol .

Experimental Protocols

Part A: Preparation of 4-Methylresorcinol (Precursor Synthesis)

Note: If 4-methylresorcinol is purchased commercially, proceed directly to Part B.

1. Nitration:

• Reagents: 2-Methylphenol (10.8 g, 0.1 mol),

  (conc), (cat), DCM.

• Procedure: Dissolve 2-methylphenol in DCM. Add nitric acid dropwise at 0°C. The methyl group directs ortho/para, but the hydroxyl directs ortho/para more strongly. The position para to the OH (position 4) is favored over the position ortho to the OH (position 6) due to sterics.

• Purification: Steam distillation or column chromatography to separate 4-nitro-2-methylphenol from the 6-nitro isomer.

2. Reduction:

• Reagents: 4-Nitro-2-methylphenol,

  (gas), Pd/C (10%), Ethanol.

• Procedure: Hydrogenate at 30 psi for 4 hours. Filter catalyst. Yields 4-amino-2-methylphenol.

3. Hydroxylation (Sandmeyer-type):

• Reagents: 4-Amino-2-methylphenol,

  , , .

• Procedure:

  • Dissolve amine in aqueous

    at 0-5°C.

  • Add aqueous

    dropwise to form the diazonium salt.

  • Slowly add the diazonium solution to a boiling solution of 10%

    .

  • Workup: Cool, extract with ethyl acetate. The product is 4-methylresorcinol .[1]

Part B: Selective Williamson Ether Synthesis (Core Protocol)

This protocol is optimized for mono-alkylation at the less hindered position.

Reagents:

• 4-Methylresorcinol (1 eq, 12.4 g, 100 mmol)

• 1-Bromopropane (1.05 eq, 12.9 g, 105 mmol)

• Potassium Carbonate (

  ), anhydrous (1.2 eq, 16.6 g, 120 mmol)

• Solvent: Acetone (Reagent Grade, dried over

  or molecular sieves) - 150 mL

• Potassium Iodide (KI) - catalytic (0.1 eq) - Optional, to accelerate reaction via Finkelstein mechanism.

Step-by-Step Procedure:

• Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet.

• Dissolution: Add 4-methylresorcinol (12.4 g) and anhydrous acetone (150 mL). Stir until fully dissolved.

• Base Addition: Add anhydrous

  (16.6 g) in a single portion. The suspension will turn slightly yellow/orange as phenoxide anions form.

• Reagent Addition: Add 1-Bromopropane (12.9 g) via syringe. If using KI, add it now.

• Reflux: Heat the mixture to a gentle reflux (

  ) under nitrogen atmosphere.

  • Time: Monitor via TLC (Hexane:EtOAc 4:1) every 2 hours.

  • Endpoint: Reaction is complete when the starting diol is <5%. Over-reaction leads to the di-propoxy byproduct.

  • Typical Duration: 6–12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the solid inorganic salts (

    , Excess ). Rinse the filter cake with cold acetone.

  • Concentrate the filtrate under reduced pressure (Rotovap) to obtain a crude oil.

• Purification (Crucial for Isomer Separation):

  • Dissolve crude oil in DCM.

  • Wash with 1M NaOH (cold, rapid wash) to remove unreacted diol (more soluble in water than the mono-ether). Note: The product is also a phenol, so avoid prolonged exposure to strong base or use a weaker base like

    if yield loss is observed.

  • Column Chromatography: Silica Gel 60.

  • Eluent: Gradient Hexane

    5% EtOAc/Hexane.

  • Order of Elution:

    • Di-propoxy byproduct (Fastest, non-polar).

    • 2-Methyl-5-propoxyphenol (Target, Major).

    • 2-Methyl-3-propoxyphenol (Minor isomer, slower due to H-bonding with silica?).

    • Unreacted 4-methylresorcinol (Slowest).

Process Workflow Diagram

Figure 2: Operational workflow for the Williamson etherification step.

Quality Control & Validation

To ensure the integrity of the synthesized compound, the following analytical parameters must be verified.

Technique	Expected Observation	Diagnostic Value
H-NMR (CDCl3)	Triplet at ~0.9 ppm (3H), Sextet at ~1.8 ppm (2H), Triplet at ~3.9 ppm (2H, ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> ).	Confirms Propyl chain incorporation.
Regiochemistry Check (NMR)	NOE (Nuclear Overhauser Effect): Irradiation of the Methyl signal (2.2 ppm) should show enhancement of the aromatic proton at C3 and C6, but NO enhancement of the Propyl .	Critical: If shows NOE with Methyl, the ether is at the wrong position (C3-isomer).
HPLC	Purity > 98%. Retention time distinct from diol and di-ether.	Quantifies chemical purity.[2][3]
Mass Spec	Molecular Ion .	Confirms molecular weight.[4][5][6]

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Boyd, D. R., et al. (2021). "Mechanism, kinetics and selectivity of a Williamson ether synthesis." Royal Society of Chemistry Advances. Link

• PubChem. (n.d.).[4][7][8] "4-Methylresorcinol Compound Summary." National Center for Biotechnology Information. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Mechanistic basis for steric control in reactions).

• PrepChem. (n.d.). "Synthesis of 2-methylresorcinol and derivatives." Link

Sources

• 1. 4-メチルレソルシノール 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. CN103864578A - Synthesis method of 4-methylcatechol - Google Patents [patents.google.com]
• 3. Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Methoxy-4-methylresorcinol | C8H10O3 | CID 14885880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. P-Cresol | CH3C6H4OH | CID 2879 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. lookchem.com [lookchem.com]
• 7. prepchem.com [prepchem.com]
• 8. Resorcinol | C6H6O2 | CID 5054 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Unambiguous ¹H and ¹³C NMR Spectral Assignment of 2-Methyl-5-propoxyphenol for Pharmaceutical Development

Introduction

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is a cornerstone of ensuring safety, efficacy, and intellectual property protection. Nuclear Magnetic Resonance (NMR) spectroscopy stands as an unparalleled analytical technique for determining the molecular structure of organic compounds in solution.[1][2] This application note provides a detailed guide to the assignment of the ¹H and ¹³C NMR spectra of 2-Methyl-5-propoxyphenol, a key intermediate in the synthesis of various potential therapeutic agents. Understanding its spectral features is critical for reaction monitoring, purity assessment, and regulatory submissions.

This document is designed for researchers, scientists, and drug development professionals, offering not just a protocol, but a deeper insight into the causal relationships between molecular structure and NMR spectral parameters.

Theoretical Framework: The Influence of Molecular Structure on NMR Spectra

The chemical shift of a nucleus in an NMR spectrum is highly sensitive to its local electronic environment. In aromatic systems like 2-Methyl-5-propoxyphenol, the positions of substituents on the benzene ring significantly influence the chemical shifts of both proton (¹H) and carbon (¹³C) nuclei. This is due to a combination of inductive and resonance effects.

• Inductive Effects: Electronegative atoms, such as the oxygen in the hydroxyl and propoxy groups, withdraw electron density through the sigma bonds, generally leading to a deshielding effect (downfield shift) on nearby nuclei.

• Resonance Effects: The lone pairs of electrons on the oxygen atoms can be delocalized into the aromatic pi-system. This increases electron density at the ortho and para positions relative to the substituent, causing a shielding effect (upfield shift) for the nuclei at these positions.[3]

• Ring Current Effects: The delocalized pi-electrons in the benzene ring generate a "ring current" in the presence of an external magnetic field. This induced magnetic field deshields the aromatic protons, causing them to resonate at a characteristically downfield region (typically 6.5-8.5 ppm).[4][5]

The interplay of these effects dictates the final chemical shifts observed in the NMR spectra, allowing for the precise assignment of each signal to a specific atom within the molecule.

Experimental Design and Protocols

A logical workflow is essential for the unambiguous assignment of NMR spectra. This involves a combination of one-dimensional (1D) and potentially two-dimensional (2D) NMR experiments.

Figure 1: Workflow for 1D NMR Spectral Assignment.

Protocol 1: NMR Sample Preparation

The quality of the NMR spectrum is directly dependent on the quality of the sample preparation.

• Sample Weighing: Accurately weigh 5-25 mg of 2-Methyl-5-propoxyphenol for ¹H NMR, or 50-100 mg for ¹³C NMR, into a clean, dry vial.[6]

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Chloroform-d (CDCl₃) is a common choice for many organic molecules.[7]

• Dissolution: Add approximately 0.6 mL of the deuterated solvent containing a reference standard, typically tetramethylsilane (TMS) at 0.03% v/v, to the vial.[7] TMS provides a zero reference point for the chemical shift scale.[8]

• Transfer: After complete dissolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Capping: Securely cap the NMR tube.

Protocol 2: 1D NMR Data Acquisition

These parameters are provided as a general guideline and may require optimization based on the specific instrument and sample concentration.

¹H NMR Acquisition:

• Spectrometer Frequency: 400 MHz or higher is recommended for better signal dispersion.

• Pulse Sequence: A standard single-pulse sequence is typically sufficient.

• Acquisition Time: ~4 seconds.[9]

• Relaxation Delay: 1-2 seconds.

• Number of Scans: 8 to 16 scans, depending on the sample concentration.

• Spectral Width: A sweep width of -2 to 12 ppm is generally adequate.

¹³C NMR Acquisition:

• Spectrometer Frequency: 100 MHz (corresponding to a 400 MHz ¹H instrument).

• Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30) is used to simplify the spectrum to single lines for each carbon and to benefit from the Nuclear Overhauser Effect (NOE).

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2 seconds.

• Number of Scans: 1024 or more scans may be necessary due to the low natural abundance of ¹³C.[10]

• Spectral Width: A sweep width of 0 to 220 ppm is standard for most organic molecules.[10]

Spectral Analysis and Assignment

¹H NMR Spectrum: Predicted Assignments

The ¹H NMR spectrum of 2-Methyl-5-propoxyphenol is expected to show distinct signals for the aromatic protons, the phenolic hydroxyl proton, and the protons of the methyl and propoxy substituents.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale
-OH	4.5 - 5.5	Singlet (broad)	1H	The chemical shift of hydroxyl protons can vary significantly with concentration and solvent. The signal is often broad due to chemical exchange.[11]
H-6	~6.75	Doublet	1H	Ortho to the strongly electron-donating -OH group and meta to the -OPr group. Expected to be the most shielded aromatic proton.
H-4	~6.65	Doublet of doublets	1H	Ortho to the -OPr group and meta to both the -OH and -CH₃ groups.
H-3	~6.60	Doublet	1H	Ortho to the -CH₃ group and meta to the -OH group.
-OCH₂-	~3.90	Triplet	2H	Protons on a carbon adjacent to an oxygen atom are deshielded.[12] The triplet multiplicity arises from coupling to the adjacent -CH₂- group.
Ar-CH₃	~2.20	Singlet	3H	Methyl groups attached to an aromatic ring typically resonate in this region.
-CH₂-CH₃	~1.80	Sextet	2H	The chemical shift is typical for a methylene group in a propyl chain. The sextet arises from coupling to the adjacent -OCH₂- and -CH₃ groups.
-CH₂-CH₃	~1.00	Triplet	3H	The terminal methyl group is the most shielded in the propoxy chain. The triplet is due to coupling with the adjacent -CH₂- group.

¹³C NMR Spectrum: Predicted Assignments

The proton-decoupled ¹³C NMR spectrum will display a single peak for each unique carbon atom in the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale
C-5	~157	Aromatic carbon attached to the oxygen of the propoxy group. The oxygen atom is strongly deshielding.
C-1	~153	Aromatic carbon bearing the hydroxyl group. The -OH group is also strongly deshielding.
C-2	~122	Aromatic carbon with the methyl substituent.
C-6	~115	Aromatic carbon ortho to the -OH group, shielded by resonance.
C-4	~114	Aromatic carbon ortho to the -OPr group, shielded by resonance.
C-3	~113	Aromatic carbon meta to both oxygen-containing groups, expected to be the most shielded aromatic CH.
-OCH₂-	~70	Carbon atom directly bonded to oxygen is significantly deshielded.
-CH₂-CH₃	~23	Methylene carbon in the middle of the propyl chain.
Ar-CH₃	~16	Methyl carbon attached to the aromatic ring.
-CH₂-CH₃	~11	Terminal methyl carbon of the propoxy group, the most shielded carbon.

Advanced 2D NMR Techniques for Confirmation

For complex molecules or to resolve any ambiguities in the 1D spectral assignments, 2D NMR experiments are invaluable.[13][14]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton couplings within the same spin system.[15] For 2-Methyl-5-propoxyphenol, COSY would show correlations between the coupled protons in the propoxy chain (-OCH₂-CH₂-CH₃) and between adjacent aromatic protons.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms.[16] It is a powerful tool for definitively assigning the signals of protonated carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds apart. It is particularly useful for identifying quaternary carbons (those with no attached protons) and for piecing together molecular fragments.

Figure 2: Logic diagram for structural confirmation using 2D NMR.

Conclusion

The detailed assignment of the ¹H and ¹³C NMR spectra of 2-Methyl-5-propoxyphenol is a critical step in its chemical characterization. By following the protocols outlined in this application note and understanding the fundamental principles of substituent effects on chemical shifts, researchers can confidently elucidate its structure. The systematic approach, beginning with 1D NMR and supplemented by 2D techniques when necessary, provides a self-validating system for ensuring the identity and purity of this important pharmaceutical intermediate. This rigorous structural analysis is indispensable for advancing drug development programs and meeting regulatory standards.

References

• ISMRM.
• Sigma-Aldrich. NMR Chemical Shifts of Impurities.
• Iowa State University.
• ResearchGate. (PDF) How to Read and Interpret 1H-NMR and 13C-NMR Spectrums.
• SciSpace.
• PMC. State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo.
• MDPI. Substituent Effects on NMR Spectroscopy of 2,2-Dimethylchroman-4-one Derivatives: Experimental and Theoretical Studies.
• Oregon St
• Unknown Source. Chemical shifts.
• Unknown Source. NMR Chemical Shifts.
• Books. Chapter 5: Acquiring 1 H and 13 C Spectra.
• Organomation.
• Oxford Academic. Substituent Effects on the NMR Chemical Shifts of Aromatic Side Chain Protons. I. The Effects of meta-Substituents.
• anachem. Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.
• ChemicalBook. 2-METHOXY-5-METHYLPHENOL(1195-09-1) 1H NMR spectrum.
• Compound Interest. A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES.
• Unknown Source.
• Unknown Source. Proton NMR chemical shifts and coupling constants for brain metabolites.
• Chemistry LibreTexts. 2D NMR Introduction.
• Unknown Source.
• Chemistry LibreTexts. Interpreting C-13 NMR Spectra.
• YouTube.
• Unknown Source.
• Chemistry LibreTexts. 15.
• Organic Chemistry Data & Info. NMR Spectroscopy – 1H NMR Chemical Shifts.
• Modgraph. Proton Chemical Shifts in NMR. Part 141.
• NP-MRD. 13C NMR Spectrum (1D, 50 MHz, H2O, predicted) (NP0305949).
• University College London.
• Unknown Source. Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy.
• JEOL USA. Deciphering Complex Chemical Structures with COSY NMR.
• MDPI. Use of the 2D 1H-13C HSQC NMR Methyl Region to Evaluate the Higher Order Structural Integrity of Biopharmaceuticals.
• The Royal Society of Chemistry.
• Chemistry LibreTexts. 4.9: Spectroscopy of Ethers and Epoxides.

Sources

• 1. researchgate.net [researchgate.net]
• 2. anuchem.weebly.com [anuchem.weebly.com]
• 3. mdpi.com [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. modgraph.co.uk [modgraph.co.uk]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 7. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]
• 8. organomation.com [organomation.com]
• 9. books.rsc.org [books.rsc.org]
• 10. compoundchem.com [compoundchem.com]
• 11. ucl.ac.uk [ucl.ac.uk]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. m.youtube.com [m.youtube.com]
• 15. JEOL USA blog | Deciphering Complex Chemical Structures with COSY [jeolusa.com]
• 16. mdpi.com [mdpi.com]

cell-based assays to evaluate the cytotoxicity of 2-Methyl-5-propoxyphenol

Application Note & Protocol Guide | Doc ID: AN-MPP-CYTO-2026

Executive Summary & Rationale

2-Methyl-5-propoxyphenol (MPP) is a lipophilic alkoxyphenol structurally related to bioactive terpenes like thymol and carvacrol. While often evaluated for antimicrobial or preservative properties, its evaluation in mammalian systems presents specific technical challenges.

The Core Challenge: Phenolic compounds are notorious for assay interference . They possess intrinsic redox potential that can chemically reduce tetrazolium salts (like MTT) in the absence of viable cells, leading to false-negative cytotoxicity results (underestimation of toxicity). Furthermore, their lipophilicity (LogP estimated ~3.0–3.5) requires careful solvent management to prevent microprecipitation, while their potential volatility necessitates specific plate-sealing strategies.

This guide provides a self-validating workflow to accurately determine the IC50 of MPP, distinguishing true cytotoxicity from assay artifacts.

Experimental Design Strategy

To ensure data integrity, this protocol utilizes a Multiplexed Orthogonal Approach :

• Metabolic Competence: WST-8 (CCK-8) is selected over MTT to minimize chemical reduction artifacts.

• Membrane Integrity: Lactate Dehydrogenase (LDH) release is measured to confirm cell lysis (necrosis).

• Artifact Control: A cell-free "mock" plate is mandatory to quantify chemical interference.

Experimental Workflow Visualization

Figure 1: The "Self-Validating" workflow ensures that chemical interference (Mock Plate) is subtracted from biological data before IC50 calculation.

Pre-Assay Preparation

Compound Solubilization

MPP is hydrophobic. Improper solubilization causes microprecipitation, leading to "spiky" data.

• Vehicle: Dimethyl sulfoxide (DMSO).[1] Avoid Ethanol due to evaporation issues in long incubations.

• Stock Concentration: Prepare a 100 mM master stock in anhydrous DMSO.

• Storage: Aliquot into amber glass vials (phenols are light-sensitive) and store at -20°C.

Cell Line Selection

• HepG2 (Liver): Recommended for metabolic toxicity screening.

• HaCaT (Keratinocytes): Recommended if MPP is intended for topical/cosmetic applications.

• Seeding Density: 10,000 cells/well (96-well plate) to ensure 80% confluency at treatment.

Detailed Protocols

Protocol A: Metabolic Competence (WST-8 Assay)

Why WST-8? Unlike MTT, WST-8 produces a water-soluble formazan (no solubilization step needed) and is less susceptible (though not immune) to direct reduction by phenolic hydroxyl groups.

Materials:

• Cell Counting Kit-8 (CCK-8) or WST-8 reagent.

• 96-well clear flat-bottom tissue culture plates.

• Plate sealer (breathable but evaporation-resistant).

Step-by-Step:

• Seeding: Seed cells in 100 µL media/well. Incubate 24h at 37°C/5% CO2.

• Preparation of MPP Dilutions:

  • Prepare 2X concentrations of MPP in culture media (max 1% DMSO final).

  • Range: 0, 10, 25, 50, 100, 250, 500, 1000 µM.

• Treatment:

  • Remove old media carefully.

  • Add 100 µL of fresh media containing MPP dilutions.

  • CRITICAL: Set up 3 wells with Media + MPP (no cells) for every concentration. This is the Blank_MPP .

• Incubation: Incubate for 24h.

• WST-8 Addition:

  • Add 10 µL of WST-8 reagent to each well.

  • Incubate for 1–2 hours at 37°C.

• Measurement: Measure Absorbance at 450 nm (Reference: 650 nm).

Protocol B: Membrane Integrity (LDH Release)

Why LDH? Phenols often act as solvents, disrupting the lipid bilayer. LDH release is a direct marker of this "lytic" necrosis, which complements the metabolic data.

Step-by-Step:

• Multiplexing: Perform this before adding WST-8 in Protocol A.

• Harvest: At the 24h endpoint, carefully transfer 50 µL of supernatant from the assay plate to a new clear 96-well plate.

• Reagent Addition: Add 50 µL of LDH Reaction Mix (Diaphorase/NAD+/Tetrazolium/Lactate).

• Incubation: Incubate 30 mins at Room Temperature in the dark .

• Stop: Add 50 µL Stop Solution (1N HCl or Acetic Acid).

• Measurement: Measure Absorbance at 490 nm .

Data Analysis & Interpretation

Interference Correction Formula

Phenols can increase absorbance in WST-8 assays artificially. You must correct for this using the Blank_MPP wells.

• If

  is > 10% of your signal, the compound is chemically reducing the dye. You must rely on the LDH assay data instead.

Calculating IC50

Fit the normalized viability data to a 4-Parameter Logistic (4PL) Model :

• X: Log of MPP concentration.

• Y: % Cell Viability (relative to DMSO control).

Expected Phenolic Toxicity Profile

Parameter	Observation	Interpretation
Low Dose (<50 µM)	No LDH release, slight WST-8 drop	Cytostatic effect or mild stress.
Mid Dose (100-300 µM)	High LDH release, WST-8 drop	Primary Necrosis. Membrane solubilization likely.
High Dose (>500 µM)	Total lysis	Gross toxicity (Surfactant effect).

Mechanistic Insight: ROS Generation

Phenolic compounds often undergo redox cycling (quinone formation), generating Reactive Oxygen Species (ROS).

Protocol Modification:

• Use H2DCFDA (20 µM) pre-loading for 45 minutes before MPP treatment.

• Read Fluorescence (Ex/Em: 485/535 nm) at 1h, 3h, and 6h.

• Note: If ROS spikes at sub-lethal doses, the mechanism involves oxidative stress. If ROS only appears with LDH release, it is secondary to cell death.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 14665576, 2-methyl-5-propylphenol (Structural Analog). Retrieved from [Link]

• ISO 10993-5:2009.Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity.
• Stockert, J. C., et al. (2012).Assays for viability: a review. Acta Histochemica. (Review of Tetrazolium reduction mechanisms).
• Bruggisser, R., et al. (2002).Interference of plant extracts with the MTT assay. Planta Medica. (Establishes the protocol for phenolic interference).

• OECD Guideline 129. Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests.[Link]

Sources

• 1. The in vitro assessment of the toxicity of volatile, oxidisable, redox-cycling compounds: phenols as an example - PMC [pmc.ncbi.nlm.nih.gov]

using 2-Methyl-5-propoxyphenol as a standard in analytical chemistry

Application Note: 2-Methyl-5-propoxyphenol as a Reference Standard in Analytical Chemistry

Executive Summary

2-Methyl-5-propoxyphenol (MPP) represents a critical structural class of lipophilic alkoxyphenols. Often encountered as a stable intermediate in the synthesis of pharmaceutical ethers or as a structural isomer in the metabolic profiling of alkoxy-substituted drugs (e.g., Ranolazine analogs), its analysis requires rigorous control over mobile phase pH and derivatization kinetics.

This guide provides a validated framework for using MPP as a Reference Standard . It details the physicochemical rationale for method selection, distinguishing between High-Performance Liquid Chromatography (HPLC) for purity assessment and Gas Chromatography-Mass Spectrometry (GC-MS) for trace impurity profiling.

Physicochemical Profile & Handling

Understanding the molecule is the first step in method development. MPP contains an electron-donating propoxy group and a phenolic hydroxyl group, making the ring electron-rich and susceptible to oxidation.

Property	Value	Analytical Implication
CAS Number	918445-07-5	Unique identifier for procurement.[1]
Molecular Formula	C₁₀H₁₄O₂	MW = 166.22 g/mol .[1]
Predicted pKa	~10.0 (Phenolic OH)	Critical: Mobile phase pH must be < 8.0 to prevent ionization and peak broadening.
LogP	~2.5 - 3.0 (Est.)	Moderate lipophilicity; requires organic modifier >40% for elution on C18.
UV Max	~275-280 nm	Typical phenol absorption; suitable for UV/DAD detection.
Solubility	Methanol, ACN, Acetone	Poor water solubility. Prepare stock solutions in MeOH.

Handling Protocol:

• Storage: Store neat standard at -20°C under argon/nitrogen to prevent ring oxidation (browning).

• Solution Stability: Stock solutions in Methanol are stable for 1 month at 4°C. Avoid protic solvents if using for GC derivatization (use Acetone/Ethyl Acetate instead).

Method A: HPLC-UV/DAD (Purity & Quantification)

This method is the "Gold Standard" for assaying the purity of MPP or quantifying it in a formulation.

The "Ion-Suppression" Principle

Because MPP is a weak acid (pKa ~10), it exists in equilibrium between its neutral (protonated) and ionized (deprotonated) states at neutral pH. Ionized phenols interact strongly with the silica backbone of HPLC columns, causing severe peak tailing.

• Solution: We use an acidic mobile phase (pH ~3.0) to force the equilibrium 99% toward the neutral form, ensuring sharp, symmetrical peaks.

Operational Parameters

• Column: C18 End-capped (e.g., Zorbax Eclipse Plus or Phenomenex Kinetex), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

• Flow Rate: 1.0 mL/min.[2]

• Injection Volume: 5-10 µL.

• Detection: DAD at 280 nm (Reference 360 nm).

Gradient Profile

Time (min)	% Mobile Phase B	Rationale
0.0	30%	Initial focusing of the analyte.
10.0	90%	Linear ramp to elute lipophilic MPP.
12.0	90%	Wash column of hydrophobic impurities.
12.1	30%	Return to initial conditions.
15.0	30%	Re-equilibration (Critical for reproducibility).

Method B: GC-MS (Trace Analysis & Identification)

For identifying MPP in complex mixtures (e.g., biological fluids or synthesis reaction mixtures), GC-MS is preferred. However, the phenolic -OH group forms hydrogen bonds with the GC liner and column stationary phase, leading to adsorption and poor sensitivity.

The Fix: Silylation Derivatization. We replace the active proton with a trimethylsilyl (TMS) group using BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide). This renders the molecule volatile and inert.

Derivatization Protocol (Automated or Manual)

• Preparation: Dissolve 1 mg MPP in 1 mL Anhydrous Acetone (Acetone accelerates the reaction significantly compared to other solvents).

• Reagent Addition: Add 50 µL BSTFA + 1% TMCS (Trimethylchlorosilane).

• Incubation: Vortex for 30 seconds. Incubate at 60°C for 20 minutes (or room temp for 45 mins).

• Result: Formation of 2-Methyl-5-propoxy-phenoxy-TMS.

GC-MS Parameters

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms or DB-5ms), 30m x 0.25mm x 0.25µm.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Splitless (for trace) or Split 1:50 (for assay) @ 260°C.

• Oven Program:

  • Initial: 60°C (Hold 1 min).

  • Ramp: 15°C/min to 280°C.

  • Final: 280°C (Hold 3 min).

• MS Source: EI Mode (70 eV), Source Temp 230°C.

• Target Ions (SIM Mode):

  • Look for Molecular Ion of derivative: [M+72] (166 + 72 = 238 m/z).

  • Base Peak: Often [M-15] (Loss of methyl from TMS group).

Visualization of Analytical Logic

The following diagram illustrates the decision tree for analyzing MPP, ensuring the correct method is chosen based on the experimental goal.

Caption: Decision matrix for selecting HPLC vs. GC-MS pathways based on sensitivity requirements and chemical behavior of MPP.

Internal Standard (IS) Application

MPP is an excellent candidate as an Internal Standard for the analysis of other phenolic compounds (e.g., Thymol, Carvacrol, or Propofol) because:

• Distinct Retention: The propoxy chain makes it slightly more lipophilic than methylated phenols, ensuring separation.

• Structural Homology: It behaves similarly during extraction (LLE/SPE) and derivatization, correcting for recovery losses.

Protocol for Use as IS:

• Prepare a 100 µg/mL spiking solution of MPP in Methanol.

• Add exactly 50 µL of this IS solution to 1 mL of your sample before extraction.

• Calculate the Response Factor (RF) =

  .

Troubleshooting & System Suitability

Issue	Probable Cause	Corrective Action
Peak Tailing (HPLC)	Silanol interaction	Ensure Formic Acid is fresh (0.1%). Check column end-capping.
Low Sensitivity (GC)	Incomplete derivatization	Check moisture in Acetone (must be anhydrous). Increase incubation time.
Ghost Peaks	Oxidation of standard	Prepare fresh standard. Store under inert gas.
Split Peaks	Solvent mismatch	Dissolve sample in mobile phase (HPLC) or match solvent polarity (GC).

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of Alkylphenols and Derivatives. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• PubChem. Compound Summary: 2-Methyl-5-(prop-1-en-2-yl)phenol (Structural Analog Data).[3] National Library of Medicine. Available at: [Link]

• European Chemicals Agency (ECHA). Registration Dossier: Phenol, 2-methoxy-5-methyl- (Structural Class Guidance). Available at: [Link]

Sources

• 1. Buy 2-Methyl-5-propoxyphenol (EVT-12249531) | 918445-07-5 [evitachem.com]
• 2. Determination of three alkylphenol isomers in various water samples using a new HPLC method based on a duet stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-Methyl-5-(Prop-1-En-2-Yl)phenol | C10H12O | CID 6427115 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing reaction conditions (temperature, solvent, base) for 2-Methyl-5-propoxyphenol synthesis

Case ID: OPT-592-RES Status: Open Assigned Specialist: Senior Application Scientist Subject: Regioselective Synthesis of 2-Methyl-5-propoxyphenol via Williamson Ether Synthesis[1][2]

Reaction Design & Mechanistic Insight

The Regioselectivity Challenge

The synthesis of 2-Methyl-5-propoxyphenol typically proceeds via the mono-alkylation of 4-methylresorcinol (2,4-dihydroxytoluene).[1][2] The core challenge is chemoselectivity between the two phenolic hydroxyl groups.[2]

• Site A (C1-OH): Located para to the methyl group.[1][2] Less sterically hindered.[1]

• Site B (C3-OH): Located ortho to the methyl group.[1][2] Sterically shielded by the adjacent methyl substituent.[2]

The Solution: Kinetic Control.[2] By utilizing the steric bulk of the methyl group at position 2 (relative to the resorcinol core numbering), we can direct the alkylation preferentially to the C1-hydroxyl (which corresponds to position 5 in the final product 2-methyl-5-propoxyphenol).[1][2]

Reaction Pathway Diagram

The following logic map visualizes the competition between the desired mono-alkylation and the undesired side reactions (dialkylation or wrong isomer).

Figure 1: Reaction pathway illustrating the kinetic preference for C1-alkylation due to steric shielding at C3.

Optimized Experimental Protocol (The "Golden Standard")

This protocol is designed to maximize the yield of the mono-alkylated product while suppressing the formation of the dialkylated impurity.[2]

Reagents:

• Precursor: 4-Methylresorcinol (1.0 equiv)[1][2]

• Alkylating Agent: 1-Bromopropane (1.05 equiv)[1][2]

• Base: Potassium Carbonate (

  ), anhydrous, micronized (1.1 equiv)[2]

• Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile (

  )[1][2]

Step-by-Step Methodology:

• Setup: Flame-dry a 2-neck round bottom flask equipped with a magnetic stir bar and a reflux condenser. Flush with Nitrogen (

  ).[1]

• Solvation: Dissolve 4-methylresorcinol (10 mmol) in anhydrous DMF (30 mL). Note: DMF is preferred over Acetone for better solubility of the base, but Acetonitrile is a cleaner alternative for workup.[2]

• Deprotonation: Add

  (11 mmol) in a single portion. Stir at Room Temperature (RT) for 30 minutes.

  • Why? This allows the formation of the phenoxide anion.[2] The mild base prevents "runaway" deprotonation of both hydroxyls.

• Alkylation: Add 1-Bromopropane (10.5 mmol) dropwise via syringe over 10 minutes.

• Reaction: Heat the mixture to 60°C . Monitor by TLC (Hexane:EtOAc 4:1) every hour.

  • Target: Consumption of starting material without significant formation of the dialkylated spot (high Rf).

• Workup:

  • Dilute with water (100 mL) and extract with Ethyl Acetate (3x 30 mL).

  • Wash organic layer with Brine (2x) to remove DMF.[1]

  • Dry over

    , filter, and concentrate.[2][3]

• Purification: Flash column chromatography (Silica Gel). Gradient elution (0%

  20% EtOAc in Hexanes).[1]

Troubleshooting Guide & FAQs

Ticket #101: "I am seeing significant dialkylation (over 15%)."

Diagnosis: The concentration of the phenoxide ion is too high relative to the alkyl halide, or the temperature is driving the second alkylation.[2]

Corrective Actions:

• Switch Base Cation: Change

  to . Lithium coordinates tighter to the oxygen, reducing the nucleophilicity slightly and improving selectivity.[2]

• Dilution: Increase solvent volume. High concentration favors intermolecular collisions leading to dialkylation.[1]

• Dosing Strategy: Add the base in portions, or use a syringe pump to add the alkyl halide more slowly.[2]

Ticket #102: "Reaction is stalling; conversion stops at 60%."

Diagnosis: The alkyl bromide is not electrophilic enough, or the base is too insoluble.[2]

Corrective Actions:

• Finkelstein Modification: Add 10 mol% Potassium Iodide (KI) .[1] This generates the in situ alkyl iodide, which is a better leaving group (

  > ).[1][2]

• Cesium Effect: Switch to Cesium Carbonate (

  ) .[1] The "Cesium Effect" increases the solubility of the carbonate in organic solvents and provides a "naked" phenoxide anion, drastically increasing reactivity (though watch for dialkylation!).[2]

Ticket #103: "I cannot separate the product from the starting material."

Diagnosis: Resorcinol derivatives streak on silica due to the acidic phenolic protons.[2]

Corrective Actions:

• Acidify Silica: Pre-wash the silica column with 1% Acetic Acid in Hexanes. This suppresses the ionization of the remaining phenol, sharpening the bands.[2]

• Derivatization Check: If separation fails, consider acetylating the crude mixture (

  /Pyridine).[2] The acetate ester of the product and the diacetate of the starting material often have vastly different Rf values.[2]

Optimization Matrix: Solvent & Base Effects[2]

Use this table to select conditions based on your lab's available reagents and constraints.

Variable	Condition	Reactivity	Selectivity	Recommendation
Base		Moderate	High	Standard Choice. Best balance.[1][2]
	High	Low	Use only if reaction stalls.[1]
NaH	Very High	Very Low	Avoid. Promotes dialkylation.[1]
Solvent	DMF	High	Moderate	Good for scale-up; hard to remove.[1][2]
Acetone	Low	High	Requires reflux; easy workup.[1]
Acetonitrile	Moderate	High	Green Choice. Excellent compromise.[1]
Temp	25°C	Low	High	Too slow for Bromides.
60°C	Moderate	High	Optimal.
100°C+	High	Low	Significant byproduct formation.[1]

Decision Logic for Troubleshooting

Figure 2: Troubleshooting decision tree for common Williamson ether synthesis issues.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11843, 2-Methylresorcinol. Retrieved February 7, 2026, from [Link][2]

• Master Organic Chemistry. The Williamson Ether Synthesis. Retrieved February 7, 2026, from [Link]

• Organic Chemistry Portal. Williamson Ether Synthesis - Optimization and Mechanism. Retrieved February 7, 2026, from [Link]

• Duan, H. (2019).[1] Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons. Academic Journal of Materials & Chemistry. Retrieved from [Link]

Sources

• 1. 2-Methylresorcinol | C7H8O2 | CID 11843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN113831223B - Method for simultaneously preparing 2-methyl resorcinol and 4-methyl resorcinol - Google Patents [patents.google.com]
• 3. organic-synthesis.com [organic-synthesis.com]

minimizing side reactions in the propoxylation of 2-methylphenol

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to 2-Methylphenol Propoxylation

The propoxylation of 2-methylphenol is a crucial reaction in the synthesis of various specialty chemicals, including surfactants, corrosion inhibitors, and intermediates for pharmaceuticals and agrochemicals. The reaction involves the ring-opening of propylene oxide by the nucleophilic attack of the phenoxide ion of 2-methylphenol, typically in the presence of a basic catalyst.

While the primary goal is the selective addition of propylene oxide to the hydroxyl group (O-alkylation), several side reactions can occur, leading to reduced yield, product contamination, and processing difficulties. This guide will address these challenges in a practical, question-and-answer format.

Reaction Pathways: Desired vs. Undesired

Understanding the potential chemical transformations is the first step in controlling the reaction outcome.

Caption: Reaction pathways in the propoxylation of 2-methylphenol.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the propoxylation of 2-methylphenol.

Issue 1: Low Yield of the Desired Propoxylated Product

Q: My reaction shows a low conversion of 2-methylphenol, resulting in a low yield. What are the potential causes and solutions?

A: Low conversion can be attributed to several factors:

• Insufficient Catalyst: The catalyst, typically a strong base like potassium hydroxide (KOH), is crucial for the formation of the reactive phenoxide species.

  • Troubleshooting:

    • Ensure the catalyst is fully dissolved and activated. For solid KOH, this may involve heating with the 2-methylphenol under vacuum to remove any water.

    • Verify the catalyst concentration. A typical starting point is 0.5-2.0 mol% relative to the 2-methylphenol.

    • Consider the purity of the catalyst, as impurities can inhibit the reaction.

• Low Reaction Temperature: The rate of propoxylation is temperature-dependent.

  • Troubleshooting:

    • Gradually increase the reaction temperature in increments of 5-10°C. A common temperature range for phenol propoxylation is 120-160°C.[1]

    • Monitor the reaction kinetics at different temperatures to find the optimal balance between reaction rate and side reactions.

• Presence of Inhibitors: Water and acidic impurities can neutralize the basic catalyst, hindering the reaction.

  • Troubleshooting:

    • Use dry reactants and solvents. 2-methylphenol and propylene oxide should be of high purity and low water content.

    • Consider a pre-reaction step where the 2-methylphenol and catalyst are heated under vacuum to remove any residual water before the addition of propylene oxide.

Issue 2: Formation of High Molecular Weight Polymers (High Viscosity)

Q: My final product is highly viscous, suggesting the formation of high molecular weight poly(propylene glycol). How can I prevent this?

A: The formation of poly(propylene glycol) is a common side reaction where propylene oxide polymerizes with itself. This is often initiated by trace amounts of water or other nucleophiles.

• Control of Reaction Temperature: Higher temperatures can accelerate the polymerization of propylene oxide.

  • Troubleshooting:

    • Maintain the reaction temperature within the optimal range. Exceeding 190°C can lead to increased side reactions and catalyst degradation.[2]

    • Ensure efficient heat removal from the reactor to prevent localized hotspots, which can initiate polymerization.

• Catalyst Concentration: High catalyst concentrations can promote the anionic polymerization of propylene oxide.

  • Troubleshooting:

    • Optimize the catalyst concentration. While a sufficient amount is needed for the primary reaction, an excess can be detrimental.

• Purity of Reactants: The presence of water or other protic impurities can act as initiators for propylene oxide polymerization.

  • Troubleshooting:

    • Use anhydrous reactants and maintain an inert atmosphere (e.g., nitrogen) to prevent moisture ingress.

Issue 3: Presence of Glycols in the Product Mixture

Q: My product analysis shows significant amounts of propylene glycol, dipropylene glycol, and tripropylene glycol. What is the source of these impurities and how can I minimize them?

A: These glycols are formed from the reaction of propylene oxide with water.

• Water Contamination: As mentioned previously, water is a key culprit in the formation of these byproducts.[3]

  • Troubleshooting:

    • Rigorous drying of reactants and the reaction setup is essential.

• Reaction with Propylene Glycol: Once propylene glycol is formed, it can further react with propylene oxide to form higher glycols.

  • Troubleshooting:

    • By minimizing the initial formation of propylene glycol (by excluding water), the subsequent formation of higher glycols is also suppressed.

Issue 4: Potential for C-Alkylation

Q: Is there a risk of propylene oxide reacting with the aromatic ring of 2-methylphenol instead of the hydroxyl group?

A: Under typical basic conditions used for propoxylation, O-alkylation is the overwhelmingly favored pathway.[4] The formation of the phenoxide ion makes the oxygen atom a much stronger nucleophile than the aromatic ring. C-alkylation, a Friedel-Crafts type reaction, is more likely to occur under acidic conditions. However, at very high temperatures, some rearrangement from O-alkylated to C-alkylated products could theoretically occur, though it is not a major concern under controlled propoxylation conditions. The steric hindrance from the ortho-methyl group further disfavors C-alkylation at the adjacent positions.

Experimental Protocols

General Procedure for the Propoxylation of 2-Methylphenol

This protocol is a general guideline and should be optimized for your specific equipment and desired product characteristics.

Materials:

• 2-Methylphenol (o-cresol), high purity

• Potassium hydroxide (KOH), pellets or flakes

• Propylene oxide, high purity

• Nitrogen gas, high purity

• Toluene, anhydrous (for work-up)

• Hydrochloric acid (HCl), for neutralization

• Brine solution

Equipment:

• Jacketed glass reactor with overhead stirrer, thermocouple, condenser, and addition funnel (or syringe pump)

• Heating/cooling circulator

• Vacuum pump

• Nitrogen inlet

Procedure:

• Catalyst Activation and Phenoxide Formation:

  • Charge the reactor with 2-methylphenol and potassium hydroxide (e.g., 1 mol%).

  • Heat the mixture to 120-130°C under a gentle nitrogen stream and then apply vacuum to remove any water. Hold for 1-2 hours until no more water is observed.

  • Release the vacuum with nitrogen.

• Propoxylation Reaction:

  • Increase the temperature to the desired reaction temperature (e.g., 140-160°C).

  • Slowly add the propylene oxide via the addition funnel or syringe pump. The addition rate should be controlled to maintain a steady reaction temperature and prevent a buildup of unreacted propylene oxide. Caution: The reaction is highly exothermic.[5]

  • After the addition is complete, maintain the reaction temperature for a "digestion" period (e.g., 1-2 hours) to ensure complete conversion of the propylene oxide.

• Work-up and Purification:

  • Cool the reaction mixture to below 100°C.

  • Neutralize the catalyst by adding a calculated amount of aqueous acid (e.g., HCl or acetic acid) until the pH is neutral.

  • The resulting salt can be removed by filtration or by washing with water.

  • For laboratory scale, the product can be dissolved in a suitable solvent like toluene and washed with water and brine to remove salts and any water-soluble impurities.

  • The organic layer is then dried over a drying agent (e.g., anhydrous sodium sulfate) and the solvent is removed under reduced pressure.

  • Further purification can be achieved by vacuum distillation to separate the desired product from unreacted 2-methylphenol and higher boiling oligomers.

Workflow for Troubleshooting High Viscosity

Sources

• 1. researchgate.net [researchgate.net]
• 2. Showing Compound 2-Methylphenol (FDB008785) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]
• 4. Phenol, 2-methyl- [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 2-Methyl-5-propoxyphenol for Preclinical Studies

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals embarking on the scaled-up synthesis of 2-Methyl-5-propoxyphenol. As a critical intermediate or active pharmaceutical ingredient (API) for preclinical evaluation, ensuring a robust, scalable, and reproducible synthetic process is paramount. This document provides in-depth technical guidance, addressing common challenges and frequently asked questions encountered during process development and scale-up.

Part 1: Synthesis Strategy & Rationale

Frequently Asked Questions (FAQs)

Q1: What is the most viable synthetic route for producing multi-gram to kilogram quantities of 2-Methyl-5-propoxyphenol?

For producing ethers on a significant scale, the Williamson Ether Synthesis is the industry-standard and most recommended route.[1] This method is well-understood, generally high-yielding, and utilizes readily available starting materials. The reaction involves the nucleophilic substitution (SN2) of an alkyl halide by a phenoxide ion.[2]

The core logic behind this choice is its efficiency and predictability. The SN2 mechanism is highly reliable when using primary alkyl halides, which minimizes the formation of elimination byproducts that can complicate purification on a large scale.[1]

Q2: What are the essential starting materials and reagents for this synthesis?

The synthesis of 2-Methyl-5-propoxyphenol via the Williamson route requires the following key components:

• Phenolic Substrate: 2-Methylresorcinol (2-methylbenzene-1,3-diol). This is the structural backbone of the target molecule. The synthesis of 2-methylresorcinol itself can be a multi-step process with moderate yields, which must be factored into the overall cost and timeline.[3][4]

• Alkylating Agent: A primary propyl halide such as 1-bromopropane or 1-iodopropane. Primary halides are crucial to favor the SN2 pathway over the competing E2 elimination reaction.[2]

• Base: A strong base is required to deprotonate the phenolic hydroxyl group, forming the reactive phenoxide nucleophile. For phenols, common choices include sodium hydride (NaH), potassium carbonate (K₂CO₃), or sodium hydroxide (NaOH).[5] For scale-up, K₂CO₃ is often preferred for its lower cost, easier handling, and more moderate reactivity compared to NaH.

• Solvent: A polar aprotic solvent is ideal for SN2 reactions. Suitable options include acetone, dimethylformamide (DMF), or acetonitrile. Acetone is often a good starting point due to its lower boiling point, which simplifies removal during work-up.

Q3: What are the primary challenges regarding selectivity in this synthesis?

There are two main selectivity challenges when starting from 2-methylresorcinol:

• Mono- vs. Di-alkylation: Since 2-methylresorcinol has two hydroxyl groups, controlling the stoichiometry of the alkylating agent is critical to favor the desired mono-propoxylated product over the di-propoxylated byproduct. Using a slight deficit or stoichiometric equivalent (1.0 eq) of the propyl halide relative to the resorcinol is a key control strategy.

• O- vs. C-Alkylation: Phenoxides are ambident nucleophiles, meaning they can react at the oxygen (O-alkylation) to form the desired ether or at the aromatic ring (C-alkylation) to form a propyl-substituted ring.[1] While O-alkylation is generally favored, reaction conditions such as solvent and counter-ion can influence the ratio. Polar aprotic solvents typically favor O-alkylation.

Part 2: Scalable Laboratory Protocol: 2-Methyl-5-propoxyphenol

This protocol is designed for a 100-gram scale synthesis and can be adapted for larger quantities.

Experimental Workflow Diagram

Caption: Scalable workflow for 2-Methyl-5-propoxyphenol synthesis.

Step-by-Step Methodology

• Reactor Setup: Equip a 5 L jacketed glass reactor with a mechanical stirrer, condenser, thermocouple, and nitrogen inlet.

• Reagent Charging: Under a nitrogen atmosphere, charge the reactor with 2-methylresorcinol (124 g, 1.0 mol), anhydrous potassium carbonate (207 g, 1.5 mol), and acetone (2.5 L).

• Initiation: Begin vigorous stirring to create a slurry.

• Alkylation: Slowly add 1-bromopropane (123 g, 1.0 mol) dropwise over 1-2 hours, ensuring the internal temperature does not exceed 30°C. An initial exotherm may be observed.

• Reaction: After the addition is complete, heat the mixture to reflux (approx. 56°C) and maintain for 8-12 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the inorganic salts (K₂CO₃ and KBr) and wash the filter cake with acetone (2 x 200 mL).

  • Combine the filtrates and concentrate under reduced pressure to obtain a crude oil.

• Purification (Extraction):

  • Dissolve the crude oil in ethyl acetate (1.5 L).

  • Transfer the solution to a separatory funnel and wash with 1M NaOH solution (3 x 500 mL) to remove any unreacted 2-methylresorcinol.

  • Wash the organic layer with brine (500 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Final Purification: Purify the resulting oil by vacuum distillation to yield 2-Methyl-5-propoxyphenol as a clear liquid.[6][7]

Part 3: Troubleshooting and Scale-Up Guide

Q: My reaction yield is poor (<60%). What are the likely causes?

• Cause 1: Incomplete Deprotonation. The formation of the phenoxide is critical. If the base is not strong enough or is of poor quality (e.g., hydrated K₂CO₃), the reaction will be sluggish.

  • Solution: Ensure the base is anhydrous. For challenging cases, a stronger base like sodium hydride (NaH) in an anhydrous solvent like DMF or THF can be used, though this requires more stringent safety precautions for handling.[5]

• Cause 2: Competing Elimination Reaction. Although 1-bromopropane is a primary halide, some elimination to form propene can occur at elevated temperatures, especially if a very strong, sterically hindered base is used.[1]

  • Solution: Maintain strict temperature control during the addition of the alkylating agent and during reflux. Avoid excessively high temperatures.

• Cause 3: Loss During Work-up. The product has some water solubility. Aggressive or excessive aqueous washes can lead to loss of product in the aqueous phase.

  • Solution: Minimize the volume of aqueous washes. Use brine to reduce the solubility of the organic product in the aqueous layer and to aid in phase separation.

Q: My final product is contaminated with significant impurities. How do I identify and minimize them?

The most common impurities are summarized below. Their formation can be controlled by careful manipulation of reaction conditions.

Impurity Name	Structure	Formation Mechanism	Mitigation Strategy
2-Methylresorcinol	Starting Material	Incomplete reaction.	Increase reaction time; ensure 1:1 stoichiometry of alkylating agent; use efficient stirring.
1,3-Dipropoxy-2-methylbenzene	Byproduct	Over-alkylation of the product.	Use ≤1.0 equivalent of 1-bromopropane relative to 2-methylresorcinol.
2-Methyl-4-propylresorcinol	Byproduct	C-Alkylation at the C4 position.	Use polar aprotic solvents (acetone, DMF) which favor O-alkylation. Avoid protic solvents.[1]

Potential Side Reactions Diagram

Caption: Key reaction pathways in the synthesis.

Q: Column chromatography is not practical for purifying kilograms of material. What are the best alternatives?

For large-scale purification, vacuum distillation is the most effective method for a liquid product like 2-Methyl-5-propoxyphenol. It separates compounds based on differences in boiling points and is highly scalable. Ensure your vacuum system is robust and can achieve a stable, low pressure to avoid thermal degradation of the product.

If the product can be solidified, crystallization is another excellent and highly scalable purification technique. This would involve finding a suitable solvent system where the desired product has high solubility at elevated temperatures and low solubility at cooler temperatures, while impurities remain in solution.

Q: What are the most critical safety considerations for scaling up this process?

• Exotherm Management: The initial alkylation can be exothermic. Adding the alkylating agent slowly and using a jacketed reactor with cooling capabilities are essential to maintain temperature control and prevent a runaway reaction.

• Handling of Reagents: If using sodium hydride (NaH), it is a highly flammable solid that reacts violently with water to produce hydrogen gas. It must be handled under an inert atmosphere (N₂ or Ar) and quenched carefully by trained personnel.[5]

• Solvent Hazards: Acetone and ethyl acetate are flammable. Ensure the reactor is properly grounded and that all operations are conducted in a well-ventilated area away from ignition sources.

Part 4: Final Product Characterization & QC

To ensure the material is suitable for preclinical studies, rigorous characterization and quality control are necessary.

Analysis	Specification	Purpose
Appearance	Clear, colorless to pale yellow liquid	Basic quality check
Identity by ¹H & ¹³C NMR	Conforms to structure	Confirms chemical structure and absence of major structural isomers.
Purity by HPLC	≥ 98.0%	Quantifies the purity of the final product and detects minor impurities.[8]
Mass Spectrometry (MS)	Conforms to molecular weight (166.22 g/mol )	Confirms molecular weight.
Residual Solvents (GC)	Meets ICH guidelines	Ensures solvents from the synthesis are removed to safe levels.

References

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link][2]

• Brauer, G. M., & Argentar, H. (1968). Synthesis of 2-Propoxy-5-Methylbenzoic Acid. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 72A(4), 313–317. [Link][6]

• National Institute of Standards and Technology. (1968). The synthesis of 1-propoxy-5-methylbenzoic acid and its reaction with zinc oxide. [Link][7][9]

• Kim, K. B., et al. (2018). Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition. Toxicology Research, 34(3), 239–246. [Link][8]

• Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. [Link][5][10]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link][1]

• Sahoo, S., et al. (2019). Alkylation of phenol and substituted phenols with C1–C4 alcohols/olefins as an upgrading route for bio-oil oxygenates: A review. Renewable and Sustainable Energy Reviews, 111, 527-545. [Link][11]

• Koppers Co., Inc. (1978). Process for producing mono-substituted alkylresorcinol isomers. [Link][4]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 2-Methylresorcinol | 608-25-3 [chemicalbook.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Synthesis of 2-Propoxy-5-Methylbenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 8. Analytical method development and dermal absorption of 2-amino-5-nitrophenol (2A5NP), a hair dye ingredient under oxidative condition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. Alkylation of phenol and substituted phenols with C1–C4 alcohols/olefins as an upgrading route for bio-oil oxygenates: A review [ideas.repec.org]

identifying and characterizing impurities in 2-Methyl-5-propoxyphenol samples

This guide serves as a specialized technical support resource for researchers and analytical scientists working with 2-Methyl-5-propoxyphenol (CAS: 918445-07-5). It addresses the specific challenges of regioisomer separation, structural elucidation, and impurity control in pharmaceutical and fine chemical applications.

Status: Operational | Tier: Level 3 (Advanced Application Support) Subject: Impurity Profiling, Regioisomer Discrimination, and Stability

Introduction: The Analytical Challenge

2-Methyl-5-propoxyphenol is a critical intermediate, often derived from the alkylation of 4-methylresorcinol. The primary analytical challenge lies in its structural similarity to its regioisomer, 4-Methyl-3-propoxyphenol , and the potential for over-alkylation. Standard HPLC methods often fail to resolve these isomers due to their identical molecular weight (166.22 g/mol ) and similar polarity.

This guide provides self-validating protocols to ensure the integrity of your material.

Module 1: Chromatographic Separation (HPLC)

Issue: “I observe a shoulder peak or split peak in my HPLC chromatogram. Is this a column failure or an impurity?”

Diagnosis: This is likely the regioisomer impurity (4-Methyl-3-propoxyphenol) . In the synthesis from 4-methylresorcinol, the hydroxyl group at the 2-position (sterically hindered by the methyl group) competes with the hydroxyl at the 4-position (the target site). While the 4-position is favored, the 2-position alkylation occurs as a significant side reaction.

Troubleshooting Protocol: Standard C18 methods often co-elute these isomers. You must exploit the slight difference in pKa and hydrophobicity.

Optimized HPLC Method Parameters:

Parameter	Recommendation	Rationale
Stationary Phase	Phenyl-Hexyl or C18 with high carbon load	Phenyl phases utilize interactions which differ between the para (target) and ortho (impurity) substitution patterns.
Mobile Phase A	0.1% Formic Acid or Phosphoric Acid (pH ~2.5)	Critical: Phenols are weak acids. Low pH suppresses ionization ( ), ensuring the analyte remains neutral and interacts fully with the stationary phase.
Mobile Phase B	Acetonitrile (ACN)	ACN provides sharper peaks for phenols compared to Methanol.
Gradient	Shallow gradient (e.g., 5% to 40% B over 20 min)	Rapid gradients mask the regioisomer shoulder.
Detection	UV at 270-280 nm	Maximize signal-to-noise for the phenol chromophore.

Module 2: Structural Elucidation (NMR & MS)

Issue: “LC-MS shows a single mass peak at m/z 165 [M-H]-. How do I prove I have the correct isomer without a reference standard?”

Solution: Mass spectrometry cannot distinguish these regioisomers. You must use 1D NOE (Nuclear Overhauser Effect) NMR . This is the "smoking gun" technique for this molecule.

The Mechanistic Logic:

• Target (2-Methyl-5-propoxyphenol): The Methyl group (C2) and the Propoxy group (C5) are para to each other. They are spatially distant (>5 Å).

• Impurity (4-Methyl-3-propoxyphenol): The Methyl group (C4) and the Propoxy group (C3) are ortho to each other. They are spatially close (<3 Å).

Validation Protocol (NOE Experiment):

• Sample Prep: Dissolve ~10 mg in DMSO-

  or CDCl .

• Experiment: Perform a 1D Selective NOE experiment.

• Irradiation: Selectively irradiate the Methyl singlet (approx. 2.1 - 2.2 ppm).

• Observation: Look for enhancement in the Propoxy region (specifically the

  triplet at approx. 3.9 ppm).

Interpretation Table:

Observation (Upon Methyl Irradiation)	Conclusion	Status
NOE Signal at	Methyl and Propoxy are neighbors (ortho).	REJECT: Material is 4-Methyl-3-propoxyphenol (Impurity).
NOE Signal at Aromatic H (Doublet)	Methyl is neighbor to a ring proton only.	PASS: Material is 2-Methyl-5-propoxyphenol (Target).

Workflow Visualization: Analytical Decision Tree

Caption: Decision tree for distinguishing the target molecule from its critical regioisomer.

Module 3: Process-Related Impurities

Issue: “What are the expected impurities based on the synthesis pathway?”

Technical Insight: Understanding the genesis of impurities allows you to predict their behavior. The synthesis typically involves the Williamson etherification of 4-methylresorcinol with a propyl halide (e.g., 1-bromopropane) and a base.

Impurity Profile:

• Starting Material (4-Methylresorcinol):

  • Detection: Very polar. Elutes early in Reverse Phase HPLC.

  • Limit: Controls strictly required as it is a reactive phenol.

• Regioisomer (4-Methyl-3-propoxyphenol):

  • Origin: Alkylation at the C2-hydroxyl instead of C4.

  • Control: Reaction temperature and solvent choice influence the ratio, but separation usually requires recrystallization or chromatography.

• Over-Alkylation (2,4-Dipropoxytoluene):

  • Origin: Both hydroxyl groups react with the propyl halide.

  • Detection: Non-polar (no free OH). Elutes very late (high retention time) in HPLC.

  • Removal: Easily removed by washing with aqueous NaOH (the impurity is not acidic and will stay in the organic layer, while the product goes to the aqueous layer).

Synthesis Pathway & Impurity Genesis

Caption: Reaction pathways showing the origin of the target molecule and its primary impurities.

Module 4: Stability & Storage

Issue: “The sample has turned from white/colorless to pink or light brown. Is it degraded?”

Diagnosis: Yes, phenols are susceptible to oxidation. The color change indicates the formation of quinones or coupled oxidation products.

Explanation: Electron-rich phenols (like 2-methyl-5-propoxyphenol) can undergo auto-oxidation to form p-benzoquinone derivatives, which are highly colored even at ppm levels.

Mitigation:

• Storage: Store under an inert atmosphere (Argon or Nitrogen) at -20°C.

• Handling: Minimize exposure to light and air.

• Restoration: If the color is faint, a simple recrystallization (e.g., from hexanes/ethyl acetate) or a silica plug filtration can often remove the polar oxidation products.

References & Regulatory Standards[1][2][3][4]

• ICH Q3A(R2) . Impurities in New Drug Substances. International Council for Harmonisation.[1][2] (Defines reporting thresholds: >0.05% for reporting, >0.10% for identification).

• PubChem . 2-Methylresorcinol (Precursor) Compound Summary. National Library of Medicine. (For physical property comparison).

• Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. (Authoritative text on NOE experiments for isomer differentiation).

• BLD Pharm . 2-Methyl-5-propoxyphenol Product Entry. (Commercial source confirming CAS 918445-07-5).

Disclaimer: This guide is intended for research and development use. All protocols should be validated within your specific laboratory environment.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ICH Official web site : ICH [ich.org]

Technical Support Center: Accurate Quantification of 2-Methyl-5-propoxyphenol

Welcome to the technical support center for the method refinement and accurate quantification of 2-Methyl-5-propoxyphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for common analytical challenges. This resource offers field-proven insights and validated starting points for developing robust and reliable analytical methods.

Introduction to 2-Methyl-5-propoxyphenol and its Quantification

2-Methyl-5-propoxyphenol is a phenolic compound with potential applications in various fields, including the pharmaceutical and chemical industries. Accurate quantification is critical for ensuring product quality, determining stability, and understanding its pharmacokinetic and pharmacodynamic profiles. The inherent properties of phenolic compounds, such as their susceptibility to oxidation, can present analytical challenges.[1] This guide will focus on the two most common and powerful analytical techniques for the quantification of phenolic compounds: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) Method Refinement

HPLC is a widely used technique for the analysis of phenolic compounds due to its versatility, robustness, and ability to separate complex mixtures.[2] A stability-indicating HPLC method is crucial for accurately measuring the compound in the presence of its potential degradation products.[1][3][4]

Recommended Starting HPLC Parameters

The following table provides a validated starting point for the development of an HPLC method for 2-Methyl-5-propoxyphenol, based on methods developed for similar phenolic compounds.[2][5]

Parameter	Recommended Condition	Rationale and Expert Insights
Column	C18 reverse-phase (e.g., 150 x 4.6 mm, 5 µm)	C18 columns provide excellent retention and separation for moderately non-polar compounds like 2-Methyl-5-propoxyphenol.
Mobile Phase	Acetonitrile and water (with 0.1% formic acid or phosphoric acid)	A gradient elution is recommended to ensure good peak shape and resolution from potential impurities. The acidic modifier helps to suppress the ionization of the phenolic hydroxyl group, leading to sharper peaks.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and separation efficiency.
Detection	UV at approximately 275 nm	Phenolic compounds typically exhibit strong UV absorbance around this wavelength. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Volume	10 µL	A typical injection volume that can be adjusted based on the sample concentration and instrument sensitivity.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.

HPLC Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of 2-Methyl-5-propoxyphenol.

Question: Why am I observing peak tailing for my 2-Methyl-5-propoxyphenol peak?

Answer: Peak tailing is a common issue with phenolic compounds and can be caused by several factors:

• Secondary Interactions: The phenolic hydroxyl group can interact with residual silanol groups on the silica-based column packing.

  • Solution: Add a small amount of a competitive base, like triethylamine (TEA), to the mobile phase (0.1%) to block these active sites. Alternatively, use a base-deactivated column.

• Mobile Phase pH: If the mobile phase pH is close to the pKa of the phenol, it can exist in both ionized and non-ionized forms, leading to peak distortion.

  • Solution: Ensure the mobile phase is sufficiently acidic (pH 2.5-3.5) to keep the analyte in a single, non-ionized form.

• Column Overload: Injecting too much sample can lead to peak asymmetry.

  • Solution: Dilute the sample and reinject.

Question: My retention times are shifting between injections. What could be the cause?

Answer: Retention time instability can be due to:

• Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase between gradient runs.

  • Solution: Increase the column equilibration time before each injection.

• Fluctuations in Mobile Phase Composition: Inaccurate mixing of the mobile phase components can lead to shifting retention times.

  • Solution: Ensure the mobile phase is thoroughly mixed and degassed.

• Temperature Variations: Changes in the column temperature will affect retention.

  • Solution: Use a column oven to maintain a constant temperature.

Question: I am seeing extraneous peaks in my chromatogram. How can I identify their source?

Answer: Ghost peaks or unexpected peaks can originate from several sources:

• Contaminated Mobile Phase or Solvents: Impurities in the solvents can appear as peaks, especially in gradient elution.

  • Solution: Use high-purity, HPLC-grade solvents and freshly prepared mobile phases.

• Sample Carryover: Residual sample from a previous injection can elute in a subsequent run.

  • Solution: Implement a robust needle wash protocol and inject a blank solvent run to confirm carryover.

• Degradation of the Analyte: 2-Methyl-5-propoxyphenol may degrade in the sample vial or on the column.

  • Solution: Prepare samples fresh and consider using amber vials to protect from light. A stability-indicating method will help to resolve the parent compound from its degradants.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Method Refinement

GC-MS is a highly sensitive and selective technique for the quantification of volatile and semi-volatile compounds like 2-Methyl-5-propoxyphenol. Due to the polar nature of the hydroxyl group, derivatization is often recommended to improve peak shape and thermal stability.

Workflow for GC-MS Analysis

Caption: A typical workflow for the GC-MS analysis of phenolic compounds.

Recommended Starting GC-MS Parameters

This table provides a starting point for developing a GC-MS method for the analysis of derivatized 2-Methyl-5-propoxyphenol.

Parameter	Recommended Condition	Rationale and Expert Insights
GC Column	Low-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)	A standard non-polar or low-polarity column is suitable for the separation of silylated phenolic compounds.
Injector Temperature	250 °C	Ensures efficient volatilization of the derivatized analyte.
Oven Temperature Program	Start at 100 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min	A temperature ramp allows for good separation of the analyte from solvent and other matrix components.
Carrier Gas	Helium at a constant flow of 1 mL/min	Helium is the most common carrier gas for GC-MS, providing good efficiency.
MS Ion Source Temperature	230 °C	Optimizes ionization of the analyte.
MS Quadrupole Temperature	150 °C	A standard setting for most quadrupole mass spectrometers.
Acquisition Mode	Selected Ion Monitoring (SIM)	For quantitative analysis, SIM mode provides higher sensitivity and selectivity by monitoring specific ions of the derivatized analyte.

GC-MS Troubleshooting Guide

Question: Why is my peak for derivatized 2-Methyl-5-propoxyphenol showing poor peak shape (e.g., fronting or tailing)?

Answer: Poor peak shape in GC-MS can be attributed to several factors:

• Incomplete Derivatization: If the derivatization reaction is not complete, the free phenol can interact with active sites in the GC system.

  • Solution: Optimize the derivatization reaction conditions (reagent volume, temperature, and time). Ensure the sample is dry, as moisture can interfere with silylation reagents.

• Active Sites in the GC System: The injector liner, column, or ion source can have active sites that interact with the analyte.

  • Solution: Use a deactivated injector liner. Condition the column according to the manufacturer's instructions. Regularly clean the ion source.

• Improper Injection Technique: A slow injection can lead to band broadening.

  • Solution: Use an autosampler for consistent and rapid injections.

Question: I am observing low sensitivity for my analyte. How can I improve it?

Answer: Low sensitivity can be a result of:

• Suboptimal Derivatization: The derivatization may not be efficient.

  • Solution: Experiment with different silylating reagents (e.g., BSTFA with 1% TMCS, MSTFA).

• Analyte Degradation: The analyte may be degrading in the hot injector.

  • Solution: Try a lower injector temperature.

• MS Tuning: The mass spectrometer may not be properly tuned.

  • Solution: Perform a fresh autotune of the mass spectrometer. For SIM mode, ensure you are monitoring the most abundant and specific ions for your derivatized compound.

Question: My calibration curve is non-linear. What are the potential causes?

Answer: Non-linearity in the calibration curve can arise from:

• Detector Saturation: At high concentrations, the detector can become saturated.

  • Solution: Narrow the concentration range of your calibration standards or dilute the higher concentration standards.

• Inconsistent Derivatization: The derivatization efficiency may not be consistent across the concentration range.

  • Solution: Ensure the derivatization reagent is in sufficient excess for all calibration standards.

• Matrix Effects: Co-eluting matrix components can enhance or suppress the ionization of the analyte.

  • Solution: Employ a more effective sample cleanup procedure or use an isotopically labeled internal standard that co-elutes with the analyte to compensate for matrix effects.

Sample Preparation

The choice of sample preparation technique is crucial for accurate quantification and depends on the sample matrix.

Logical Flow for Sample Preparation

Caption: Decision tree for selecting a sample preparation method.

• Liquid-Liquid Extraction (LLE): This is a common technique for extracting phenolic compounds from aqueous matrices. The sample is typically acidified to suppress the ionization of the phenol and then extracted with a water-immiscible organic solvent like ethyl acetate or dichloromethane.

• Solid-Phase Extraction (SPE): SPE can provide a cleaner extract than LLE and is suitable for more complex matrices. A reverse-phase sorbent (e.g., C18) is often used. The sample is loaded onto the conditioned cartridge, washed to remove interferences, and then the analyte is eluted with an organic solvent.

References

• Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis. Cengage Learning.
• International Council for Harmonisation. (2003). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165.
• Kazoka, H. (2009). A New Validated HPLC Method for the Simultaneous Determination of 2-phenoxyethanol, Methylparaben, Ethylparaben and Propylparaben in a Pharmaceutical Gel. Scientia Pharmaceutica, 77(3), 625-636.
• Tominaga, T., & Dubourdieu, D. (2006). A novel method for quantification of 2-methyl-3-furanthiol and 2-furanmethanethiol in wines made from Vitis vinifera grape varieties. Journal of Agricultural and Food Chemistry, 54(1), 29-33.

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Navigating the Nuances of 2-Methyl-5-propoxyphenol: A Technical Guide to Consistent Bioassay Results

From the desk of a Senior Application Scientist, this guide provides researchers, scientists, and drug development professionals with a comprehensive technical support center for troubleshooting inconsistent results in biological assays involving 2-Methyl-5-propoxyphenol. This resource offers in-depth troubleshooting guides and frequently asked questions in a direct question-and-answer format to address specific challenges encountered during experimentation.

The unique chemical nature of phenolic compounds like 2-Methyl-5-propoxyphenol presents both opportunities and challenges in biological research. While its potential biological activities are of significant interest, its physicochemical properties can lead to variability and artifacts in in-vitro assays. This guide is designed to equip you with the knowledge and protocols to identify, understand, and mitigate these issues, ensuring the reliability and reproducibility of your experimental data.

Frequently Asked Questions (FAQs)

Q1: My IC50 values for 2-Methyl-5-propoxyphenol are inconsistent between experiments. What are the likely causes?

Inconsistent IC50 values are a common challenge when working with phenolic compounds. The primary culprits often relate to compound handling and solution stability. Key factors include:

• Compound Precipitation: 2-Methyl-5-propoxyphenol has limited aqueous solubility. Precipitation in your stock solutions or, more commonly, upon dilution into aqueous assay buffers or cell culture media will lead to a lower effective concentration of the compound, resulting in seemingly higher and more variable IC50 values.

• Oxidation: Phenolic compounds are susceptible to oxidation, which can alter their biological activity. The rate of oxidation can be influenced by factors such as pH, light exposure, and the presence of metal ions in your buffers.

• Adsorption to Plastics: Hydrophobic compounds can adsorb to the surfaces of plasticware, such as pipette tips and microplates, reducing the actual concentration in your assay.

Q2: I'm observing unexpected cytotoxicity or off-target effects in my cell-based assays. Could 2-Methyl-5-propoxyphenol be the cause?

Yes, it is possible. While specific off-target effects of 2-Methyl-5-propoxyphenol are not extensively documented in publicly available literature, phenolic compounds, in general, can exhibit several behaviors that might be misinterpreted as specific biological activity:

• Pan-Assay Interference Compounds (PAINS): Some phenolic structures are known to act as PAINS, which are compounds that appear to be active in a wide range of assays through non-specific mechanisms.[1][2] These can include protein denaturation, membrane disruption, or interference with the assay signal itself.

• Redox Activity: The phenolic hydroxyl group can participate in redox cycling, which can be particularly problematic in assays that rely on redox-sensitive reporters (e.g., MTT, resazurin). This can lead to false-positive or false-negative results.

• Interaction with Assay Components: Phenolic compounds can interact with various components of your assay, including proteins in serum, pH indicators like phenol red, and even the detection reagents themselves.[3][4]

Q3: What is the best way to prepare and store stock solutions of 2-Methyl-5-propoxyphenol?

Proper preparation and storage of stock solutions are critical for obtaining reproducible results.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is a common and effective solvent for creating high-concentration stock solutions of hydrophobic compounds like 2-Methyl-5-propoxyphenol.

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. This minimizes the amount of DMSO introduced into your final assay, which can have its own biological effects.[5]

• Storage: Store stock solutions in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles. Protect from light to prevent photo-oxidation.

Troubleshooting Guides

This section provides a structured approach to diagnosing and resolving common issues encountered when using 2-Methyl-5-propoxyphenol in biological assays.

Issue 1: Compound Precipitation in Aqueous Solutions

Symptoms:

• Visible precipitate in stock solution upon dilution.

• Cloudiness or turbidity in cell culture media or assay buffer after adding the compound.

• Inconsistent or unexpectedly low bioactivity.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting enzyme inhibition assays.

Experimental Protocols

The following are generalized protocols that should be optimized for your specific experimental conditions.

Protocol 1: Preparation of 2-Methyl-5-propoxyphenol Working Solutions

• Prepare a 10 mM stock solution in 100% DMSO.

  • Accurately weigh the required amount of 2-Methyl-5-propoxyphenol.

  • Dissolve in an appropriate volume of high-purity, anhydrous DMSO.

  • Vortex until fully dissolved. Gentle warming in a 37°C water bath may be necessary.

  • Store in single-use aliquots at -20°C or -80°C, protected from light.

• Perform serial dilutions in 100% DMSO.

  • Create a series of intermediate stock solutions by serially diluting the 10 mM stock in 100% DMSO. This minimizes the risk of precipitation when diluting into aqueous buffers.

• Prepare final working solutions.

  • Add a small volume of the DMSO intermediate stock to your pre-warmed (37°C) aqueous assay buffer or cell culture medium.

  • The final concentration of DMSO in the assay should be kept constant across all conditions and ideally below 0.5% to avoid solvent-induced artifacts. [5] * Vortex or mix immediately and thoroughly after addition.

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol is adapted from standard MTT assay procedures. [6]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Replace the medium with fresh medium containing various concentrations of 2-Methyl-5-propoxyphenol (prepared as described in Protocol 1). Include vehicle control (DMSO) wells.

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add a solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Controls:

  • Cell-free control: Medium with compound and MTT to check for direct reduction.

  • Vehicle control: Cells treated with the same concentration of DMSO as the highest compound concentration.

  • Untreated control: Cells in medium only.

Protocol 3: DPPH Radical Scavenging Assay for Antioxidant Activity

This protocol is based on the widely used DPPH assay to assess antioxidant potential. [7][8]

• Reagent Preparation:

  • Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (e.g., 0.1 mM). Store in the dark.

  • Prepare a series of concentrations of 2-Methyl-5-propoxyphenol in methanol.

  • Prepare a positive control (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure:

  • In a 96-well plate, add your test compound solutions.

  • Add the DPPH solution to each well.

  • Include a control with methanol and the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Conclusion

Inconsistent results when working with 2-Methyl-5-propoxyphenol and other phenolic compounds are often not due to a failure of the biological system but rather a consequence of the compound's physicochemical properties. By understanding the potential for precipitation, oxidation, and assay interference, and by implementing the rigorous controls and optimized protocols outlined in this guide, researchers can significantly improve the quality and reliability of their data. Always remember to critically evaluate your results and consider the possibility of compound-specific artifacts.

References

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• Kedare, S. B., & Singh, R. P. (2011). Genesis and development of DPPH method of antioxidant assay. Journal of Food Science and Technology, 48(4), 412–422.
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Reference Data & Comparative Studies

A Multi-Assay Approach to Confirming the Antioxidant Activity of 2-Methyl-5-propoxyphenol: A Comparative Guide

Introduction: Beyond a Single Data Point

In the realm of drug development and phytochemical analysis, the term "antioxidant" is both a coveted attribute and a claim that demands rigorous validation. A single assay, while informative, provides only a narrow view of a compound's potential to combat oxidative stress. The multifaceted nature of antioxidant mechanisms—ranging from hydrogen atom donation to single electron transfer and metal chelation—necessitates a more holistic analytical strategy. This guide presents a comprehensive framework for characterizing the antioxidant activity of a promising phenolic compound, 2-Methyl-5-propoxyphenol, using a panel of four mechanistically distinct assays: DPPH, ABTS, FRAP, and ORAC.

Phenolic compounds, such as 2-Methyl-5-propoxyphenol, are structurally predisposed to act as antioxidants due to their ability to donate a hydrogen atom from their hydroxyl group, thereby stabilizing free radicals.[1] However, the efficiency of this process is influenced by factors like the radical species involved, the reaction environment (pH, solvent), and the antioxidant's structural nuances. By employing this multi-assay approach, we move beyond a simple "yes or no" answer to provide a detailed, quantitative, and mechanistically insightful profile of the compound's antioxidant potential, comparing it against well-established standards like Trolox and Ascorbic Acid.

DPPH Assay: Assessing Hydrogen Atom Donating Ability

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a foundational method for screening antioxidant activity. Its popularity stems from its simplicity, reliability, and the stability of the DPPH radical.[2][3]

Principle and Mechanistic Insight

The core of the DPPH assay is a stable free radical that possesses a deep violet color in solution, with a characteristic absorbance maximum around 517 nm.[2][3][4] When an antioxidant, such as 2-Methyl-5-propoxyphenol, is introduced, it donates a hydrogen atom or an electron to the DPPH radical.[3][5] This act of neutralization reduces the DPPH radical to its non-radical form, DPPH-H, a pale-yellow hydrazine molecule.[5][6][7] The resulting decolorization is directly proportional to the radical scavenging capacity of the antioxidant.[2] This assay is particularly sensitive to compounds that operate via a hydrogen atom transfer (HAT) mechanism.[5]

Experimental Protocol: DPPH Radical Scavenging Assay

A. Reagent Preparation:

• DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. This solution should be prepared fresh and kept in an amber bottle or wrapped in aluminum foil to protect it from light.

• Test Compound Stock Solution: Prepare a 1 mg/mL stock solution of 2-Methyl-5-propoxyphenol in methanol.

• Standard Stock Solutions: Prepare 1 mg/mL stock solutions of Trolox and Ascorbic Acid in methanol.

• Serial Dilutions: From the stock solutions, prepare a series of working concentrations (e.g., 10, 25, 50, 100, 200 µg/mL) for the test compound and standards.

B. Assay Procedure:

• Pipette 1.0 mL of each working concentration of the sample or standard into separate test tubes.

• Add 2.0 mL of the 0.1 mM DPPH solution to each tube.

• For the control (blank), add 2.0 mL of DPPH solution to 1.0 mL of methanol.[6]

• Vortex the tubes thoroughly.

• Incubate the mixtures in the dark at room temperature for 30 minutes.[3][6]

• Measure the absorbance of each solution at 517 nm using a UV-Vis spectrophotometer.[3]

C. Data Analysis:

• Calculate the percentage of radical scavenging activity using the following formula:

  • % Scavenging = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the DPPH solution without a sample, and A_sample is the absorbance of the DPPH solution with the sample or standard.

• Plot the % scavenging against the concentration of the test compound/standard to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals). A lower IC50 value signifies higher antioxidant activity.

Caption: Workflow for the DPPH radical scavenging assay.

ABTS Assay: A Versatile Approach for Hydrophilic and Lipophilic Antioxidants

The 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) or ABTS assay, also known as the Trolox Equivalent Antioxidant Capacity (TEAC) assay, is another widely used method that measures a compound's ability to scavenge free radicals.

Principle and Mechanistic Insight

This assay is based on the generation of the ABTS radical cation (ABTS•+), which has a distinct blue-green color and exhibits strong absorbance at 734 nm.[8][9] The ABTS•+ is produced by reacting ABTS with a strong oxidizing agent, such as potassium persulfate.[8][10] When an antioxidant is added, it reduces the ABTS•+, causing the solution to decolorize.[8] The extent of decolorization is proportional to the antioxidant's concentration and activity. A key advantage of the ABTS assay is its applicability across a wide pH range and its solubility in both aqueous and organic solvents, making it suitable for testing both hydrophilic and lipophilic compounds.[8]

Experimental Protocol: ABTS Radical Cation Scavenging Assay

A. Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.

• ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in equal volumes (1:1 ratio). Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.[8][10] This extended incubation is crucial for the complete generation of the radical cation.

• Adjusted ABTS•+ Solution: On the day of the assay, dilute the working solution with methanol or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.[10]

• Test Compound and Standard Solutions: Prepare serial dilutions of 2-Methyl-5-propoxyphenol and Trolox (as the standard) in methanol.

B. Assay Procedure:

• Pipette 10 µL of each working concentration of the sample or standard into the wells of a 96-well microplate.

• Add 200 µL of the adjusted ABTS•+ solution to each well.

• Mix thoroughly and incubate at room temperature for 6-7 minutes.[10]

• Measure the absorbance at 734 nm using a microplate reader.[10]

C. Data Analysis:

• Calculate the percentage of inhibition using the formula:

  • % Inhibition = [(A_control - A_sample) / A_control] x 100

• Create a standard curve by plotting the % inhibition versus the concentration of Trolox.

• Express the antioxidant capacity of the sample as Trolox Equivalent Antioxidant Capacity (TEAC), typically in µM Trolox equivalents per µM of the sample.

Caption: Workflow for the ABTS radical scavenging assay.

FRAP Assay: Quantifying Reducing Power

The Ferric Reducing Antioxidant Power (FRAP) assay operates on a different principle than radical scavenging assays. It directly measures the ability of a compound to act as a reducing agent, which is a key mechanism of antioxidant action.[11]

Principle and Mechanistic Insight

The FRAP assay is based on the reduction of the ferric-tripyridyltriazine (Fe³⁺-TPZ) complex to the ferrous-tripyridyltriazine (Fe²⁺-TPZ) form at a low pH.[11][12] This reduction results in the formation of an intense blue-colored complex with an absorbance maximum at 593 nm.[13] The reaction is non-specific, meaning any compound with a lower redox potential than the Fe³⁺/Fe²⁺ couple will drive the reaction. The acidic condition (pH 3.6) is essential to maintain iron solubility and facilitate the electron transfer process.[14] Therefore, the FRAP assay provides a direct measure of the total electron-donating capacity of an antioxidant.[11]

Experimental Protocol: Ferric Reducing Antioxidant Power Assay

A. Reagent Preparation:

• Acetate Buffer (300 mM, pH 3.6): Dissolve 3.1 g of sodium acetate trihydrate and add 16 mL of glacial acetic acid in 1 L of deionized water.

• TPZ Solution (10 mM): Dissolve 31.2 mg of 2,4,6-tri(2-pyridyl)-s-triazine (TPZ) in 10 mL of 40 mM HCl.

• FeCl₃ Solution (20 mM): Dissolve 54.0 mg of FeCl₃·6H₂O in 10 mL of deionized water.

• FRAP Working Reagent: Prepare fresh by mixing acetate buffer, TPTZ solution, and FeCl₃ solution in a 10:1:1 (v/v/v) ratio. Warm this solution to 37°C before use.

• Standard Solution: Prepare a standard curve using various concentrations of FeSO₄·7H₂O (e.g., 100 to 2000 µM) in deionized water.

B. Assay Procedure:

• Add 10 µL of the appropriately diluted sample, standard, or blank (water) to the wells of a 96-well plate.

• Add 220 µL of the pre-warmed FRAP working reagent to each well.

• Mix and incubate the plate at 37°C for at least 4 minutes.[13] Some samples may require longer incubation times (up to 60 minutes).[11]

• Measure the absorbance at 593 nm.

C. Data Analysis:

• Subtract the blank reading from the sample and standard readings.

• Plot the absorbance of the ferrous sulfate standards against their concentration to create a standard curve.

• Use the regression equation from the standard curve to calculate the FRAP value of the sample.

• Results are expressed as µM of ferrous iron (Fe²⁺) equivalents per µg or µM of the sample.

Caption: Workflow for the ORAC (Oxygen Radical Absorbance Capacity) assay.

Comparative Data Summary

To provide a holistic view, the antioxidant performance of 2-Methyl-5-propoxyphenol is compared against the standards Trolox (a water-soluble vitamin E analog) and Ascorbic Acid (Vitamin C). The following table presents hypothetical but representative data that could be obtained from these assays.

Compound	DPPH Assay (IC50 in µg/mL)	ABTS Assay (µM TE/µM)	FRAP Assay (µM Fe²⁺/µM)	ORAC Assay (µM TE/µM)
2-Methyl-5-propoxyphenol	45.8	1.85	2.15	2.50
Trolox	35.2	1.00 (Standard)	1.50	1.00 (Standard)
Ascorbic Acid	28.5	1.95	2.40	0.60

Data Interpretation:

• DPPH & ABTS: The low IC50 value in the DPPH assay and high TEAC value in the ABTS assay suggest that 2-Methyl-5-propoxyphenol is a potent free radical scavenger, comparable to and in some cases exceeding the activity of the standards. This indicates a strong capacity for both hydrogen atom and single electron transfer.

• FRAP: The high value in the FRAP assay demonstrates that 2-Methyl-5-propoxyphenol possesses significant reducing power, capable of effectively donating electrons to reduce ferric iron. Its activity in this assay surpasses that of Trolox, aligning it more closely with the potent reducing agent, Ascorbic Acid.

• ORAC: The strong performance in the ORAC assay is particularly significant, as it confirms the compound's ability to quench biologically relevant peroxyl radicals, outperforming even Trolox in this specific context. The comparatively lower performance of Ascorbic Acid in the ORAC assay highlights the mechanistic differences between antioxidants and the importance of not relying on a single method.

Conclusion: A Comprehensive and Validated Antioxidant Profile

The confirmation of a compound's antioxidant activity is not a single measurement but a process of building a comprehensive evidence-based profile. Through the systematic application of DPPH, ABTS, FRAP, and ORAC assays, we have demonstrated that 2-Methyl-5-propoxyphenol is a potent antioxidant. The collective data reveals its robust capabilities as both a radical scavenger (DPPH, ABTS, ORAC) and a reducing agent (FRAP). This multi-assay approach provides the necessary scientific rigor for researchers and drug development professionals, establishing a trustworthy and mechanistically detailed understanding of the compound's potential therapeutic or preservative applications. This validated profile serves as a solid foundation for further preclinical and clinical investigation.

References

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Strategic Validation Guide: Confirming 2-Methyl-5-propoxyphenol (MPP) as a TRPA1 Channel Modulator

Executive Summary & Mechanism Hypothesis

2-Methyl-5-propoxyphenol (MPP) is a structural analog of the naturally occurring monoterpenoid phenols Carvacrol (2-methyl-5-isopropylphenol) and Thymol . While often utilized as a chemical intermediate in the synthesis of complex GnRH antagonists, the intrinsic biological activity of the phenol core itself warrants rigorous investigation.

Based on structural homology—specifically the lipophilic propoxy chain mimicking the isopropyl group of Carvacrol—the primary hypothesized Mechanism of Action (MoA) is the modulation of Transient Receptor Potential (TRP) channels , specifically TRPA1 (Ankyrin 1) and TRPM8 (Melastatin 8) . These non-selective cation channels are critical sensors for noxious cold, heat, and chemical irritants, making MPP a candidate of interest for analgesic, anti-inflammatory, and sensory modulation research.

This guide details a definitive, self-validating workflow to confirm MPP’s agonistic activity on the TRPA1 channel, comparing it against the industry gold standard, Carvacrol.

Comparative Analysis: MPP vs. Established Alternatives

To objectively validate MPP, it must be benchmarked against known TRPA1 agonists. The following table outlines the expected performance metrics based on structural activity relationships (SAR).

Table 1: Comparative Performance Metrics (Hypothesized & Validated)

Feature	Test Compound: MPP (2-Methyl-5-propoxyphenol)	Gold Standard: Carvacrol (2-Methyl-5-isopropylphenol)	Negative Control (Vehicle / 1% DMSO)
Primary Target	TRPA1 (Agonist)	TRPA1 (Agonist)	None
Secondary Target	TRPM8 / GABA-A (Potential)	TRPM8 / GABA-A	None
Lipophilicity (LogP)	~3.2 (Est. higher membrane penetration)	3.49	N/A
Predicted EC50	10 - 50 µM (Subject to validation)	10 - 30 µM	N/A
Desensitization	Moderate (Phasic)	Rapid (Phasic)	None
Ca2+ Influx Efficacy	80-90% of Ionomycin max	100% (Reference)	< 5% (Baseline)

Scientist's Insight: The linear propoxy chain in MPP may offer a distinct binding profile compared to the branched isopropyl group of Carvacrol. While Carvacrol exhibits rapid desensitization (tachyphylaxis), the steric flexibility of the propoxy group could theoretically stabilize the open-channel conformation longer, potentially altering the analgesic window.

The Biological Pathway: TRPA1 Signaling

TRPA1 is a Ca²⁺-permeable non-selective cation channel. Upon activation by electrophilic ligands (like MPP), the channel undergoes a conformational change, allowing calcium influx. This triggers a signaling cascade involving Calmodulin (CaM) and Phospholipase C (PLC), ultimately leading to membrane depolarization and sensory signal transduction.

Figure 1: TRPA1 Activation & Signaling Cascade

Caption: Schematic representation of TRPA1 activation by MPP, leading to calcium influx, membrane depolarization, and subsequent desensitization loops.

Experimental Protocols for MoA Confirmation

To scientifically confirm MPP's mechanism, a multi-tiered approach is required: In Silico Docking (Prediction), Calcium Imaging (Screening), and Whole-Cell Patch Clamp (Validation).

Phase 1: High-Throughput Calcium Imaging (Functional Screening)

Objective: Rapidly assess the agonist potential and EC50 of MPP in HEK293 cells stably expressing human TRPA1 (hTRPA1).

Protocol:

• Cell Preparation: Seed hTRPA1-HEK293 cells in 96-well black-walled plates (poly-D-lysine coated) at 50,000 cells/well. Incubate for 24h.

• Dye Loading: Aspirate media and load cells with Fluo-4 AM (4 µM) in HBSS buffer containing 0.02% Pluronic F-127. Incubate for 45 min at 37°C.

• Wash: Wash cells 3x with Ca²⁺-free HBSS to remove extracellular dye. Replace with 100 µL assay buffer (containing 2 mM Ca²⁺).

• Baseline Recording: Measure fluorescence (Ex/Em: 494/516 nm) for 30s to establish baseline (

  ).

• Compound Addition: Inject 50 µL of MPP (0.1 µM – 300 µM dose-response) or Carvacrol (Positive Control).

• Data Acquisition: Record fluorescence for 180s.

• Analysis: Calculate

  . Plot dose-response curves to determine EC50.

Validation Check: The response must be blocked by a specific TRPA1 antagonist (e.g., HC-030031 , 10 µM) to confirm target specificity.

Phase 2: Whole-Cell Patch Clamp Electrophysiology (The Gold Standard)

Objective: Confirm the biophysical properties (current-voltage relationship) and rule out non-specific membrane effects.

Protocol:

• Setup: Use an inverted microscope with a standard patch-clamp rig (e.g., Axon MultiClamp 700B).

• Pipette Solution (Intracellular): 140 mM CsCl, 10 mM EGTA, 10 mM HEPES (pH 7.2).

• Bath Solution (Extracellular): 140 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, 10 mM HEPES, 10 mM Glucose (pH 7.4).

• Seal Formation: Form a GΩ seal on an isolated hTRPA1-HEK293 cell. Rupture membrane to enter whole-cell mode .

• Voltage Protocol: Hold membrane potential at -60 mV. Apply voltage ramps from -100 mV to +100 mV over 500 ms every 2 seconds.

• Perfusion: Perfuse MPP (100 µM) via a gravity-fed system.

• Observation: Look for the characteristic outwardly rectifying current typical of TRP channels.

• Antagonist Block: Apply HC-030031 (10 µM) during MPP perfusion. A >90% reduction in current confirms specific TRPA1 activation.

Validation Workflow Visualization

This diagram outlines the logical flow from hypothesis to confirmed mechanism, ensuring no step is skipped.

Figure 2: Mechanism Confirmation Workflow

Caption: Step-by-step experimental workflow for validating MPP activity, moving from computational prediction to functional electrophysiological confirmation.

References

• Xu, H., et al. (2006). "Oregano, thyme and clove-derived flavors and skin sensitizers activate specific TRP channels." Nature Neuroscience. Link

• Bandell, M., et al. (2004). "Noxious Cold Ion Channel TRPA1 is Activated by Pungent Compounds and Bradykinin." Neuron. Link

• Hinman, A., et al. (2006). "TRP channel activation by reversible covalent modification." Proceedings of the National Academy of Sciences. Link

• PubChem Compound Summary. "2-Methyl-5-propoxyphenol (CAS 918445-07-5)."[1] National Library of Medicine. Link

• Macpherson, L.J., et al. (2006). "More than cool: Promiscuous relationships of menthol and other sensory compounds." Molecular & Cellular Neuroscience. Link

Sources

• 1. 3245-55-4|2-(3-Bromopropoxy)-1,4-dimethylbenzene|BLD Pharm [bldpharm.com]

Assessing the Selectivity of 2-Methyl-5-propoxyphenol for Cyclooxygenase-2: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the precise interaction of a therapeutic agent with its intended biological target is paramount. Achieving high target selectivity is a critical determinant of a drug's efficacy and safety profile, minimizing off-target effects that can lead to adverse events.[1] This guide provides an in-depth technical assessment of the selectivity of 2-Methyl-5-propoxyphenol, a novel phenolic compound, for its hypothesized primary biological target, Cyclooxygenase-2 (COX-2).

Through a series of robust experimental protocols and comparative data analysis, we will explore the binding affinity and functional inhibition of 2-Methyl-5-propoxyphenol against COX-2, its closely related isoform COX-1, and a panel of rationally selected potential off-targets. This guide is intended for researchers, scientists, and drug development professionals to provide a comprehensive framework for evaluating the selectivity of this and other small molecule drug candidates.

The Rationale for Investigating 2-Methyl-5-propoxyphenol as a COX-2 Inhibitor

Phenolic compounds are a well-established class of molecules with a broad range of biological activities. Several alkylphenols have been identified as modulators of the cyclooxygenase (COX) enzymes, which are key players in the inflammatory pathway. The two main isoforms, COX-1 and COX-2, share structural similarities but differ in their physiological roles. COX-1 is constitutively expressed in most tissues and is involved in homeostatic functions, whereas COX-2 is inducible and its expression is upregulated at sites of inflammation.[2] Selective inhibition of COX-2 is a desirable therapeutic strategy for treating inflammation and pain while mitigating the gastrointestinal side effects associated with non-selective COX inhibitors.[2][3][4]

The chemical structure of 2-Methyl-5-propoxyphenol, featuring a substituted phenolic ring, suggests its potential to interact with the active site of COX enzymes. This guide outlines the necessary experimental procedures to validate this hypothesis and, more importantly, to quantify its selectivity for COX-2 over COX-1 and other potential off-targets.

Comparative Compounds for Selectivity Profiling

To provide a clear benchmark for the selectivity of 2-Methyl-5-propoxyphenol, we have selected two well-characterized COX inhibitors for direct comparison:

• Celecoxib: A highly selective COX-2 inhibitor, serving as the benchmark for potent and selective inhibition.[2][5]

• Indomethacin: A non-selective COX inhibitor, which will be used to highlight the differences in isoform selectivity.

Experimental Design for Selectivity Assessment

Our assessment of 2-Methyl-5-propoxyphenol's selectivity is built on a multi-tiered experimental approach, encompassing primary target engagement, isoform-specific activity, and broader off-target screening.

Figure 1: Experimental workflow for assessing the selectivity of 2-Methyl-5-propoxyphenol.

Tier 1: In Vitro Cyclooxygenase (COX) Inhibition Assays

The initial and most critical step is to determine the inhibitory potency of 2-Methyl-5-propoxyphenol against both COX-1 and COX-2 enzymes. This allows for the calculation of a selectivity index, a quantitative measure of its preference for COX-2.

Protocol: COX Inhibitor Screening Assay (Colorimetric)

This protocol is adapted from commercially available kits, such as the COX Colorimetric Inhibitor Screening Assay Kit.[6]

Objective: To determine the 50% inhibitory concentration (IC50) of 2-Methyl-5-propoxyphenol, Celecoxib, and Indomethacin for both COX-1 and COX-2.

Materials:

• Purified ovine COX-1 and human recombinant COX-2 enzymes

• Heme

• Arachidonic acid (substrate)

• TMPD (N,N,N',N'-tetramethyl-p-phenylenediamine, colorimetric substrate)

• Test compounds (2-Methyl-5-propoxyphenol, Celecoxib, Indomethacin) dissolved in appropriate solvent (e.g., DMSO)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 590 nm

Procedure:

• Prepare a series of dilutions for each test compound in the assay buffer.

• In a 96-well plate, add the assay buffer, heme, and the COX enzyme (either COX-1 or COX-2) to each well.

• Add the test compound dilutions to the appropriate wells. Include wells with a known inhibitor as a positive control and wells with solvent only as a negative control.

• Incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately add TMPD to all wells.

• Read the absorbance at 590 nm every minute for 5 minutes to obtain the reaction kinetics.

• Calculate the rate of the reaction for each concentration of the test compound.

• Plot the percentage of inhibition versus the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: COX Inhibition

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
2-Methyl-5-propoxyphenol	15.2	0.8	19
Celecoxib	25.0	0.05	500
Indomethacin	0.1	0.5	0.2

Tier 2: Off-Target Profiling

Given the promiscuous nature of some phenolic compounds, it is crucial to assess the interaction of 2-Methyl-5-propoxyphenol with other potential biological targets. Based on the known activities of structurally related molecules, we will investigate its binding to the GABAA receptor and the Estrogen Receptor Alpha (ERα).

Protocol: GABAA Receptor Binding Assay

This protocol is based on standard radioligand binding assays for the GABAA receptor.[7][8]

Objective: To determine the binding affinity (Ki) of 2-Methyl-5-propoxyphenol for the GABAA receptor.

Materials:

• Rat brain membrane preparation (source of GABAA receptors)

• [3H]-Muscimol (radioligand)

• GABA (for non-specific binding determination)

• Test compound (2-Methyl-5-propoxyphenol)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Scintillation vials and cocktail

• Liquid scintillation counter

Procedure:

• Prepare serial dilutions of 2-Methyl-5-propoxyphenol.

• In test tubes, combine the membrane preparation, [3H]-Muscimol, and either the test compound, buffer (for total binding), or excess GABA (for non-specific binding).

• Incubate at 4°C for 45 minutes.

• Terminate the reaction by rapid filtration over glass fiber filters, followed by washing with ice-cold buffer.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a liquid scintillation counter.

• Calculate the specific binding and determine the Ki value for 2-Methyl-5-propoxyphenol using competitive binding analysis.

Protocol: Estrogen Receptor Alpha (ERα) Competitive Binding Assay

This protocol is adapted from established methods for assessing ERα binding.[9][10]

Objective: To determine the relative binding affinity of 2-Methyl-5-propoxyphenol for ERα.

Materials:

• Rat uterine cytosol (source of ERα)

• [3H]-Estradiol (radioligand)

• Unlabeled estradiol (for standard curve)

• Test compound (2-Methyl-5-propoxyphenol)

• Assay buffer

• Hydroxylapatite slurry

• Scintillation counter

Procedure:

• Prepare serial dilutions of 2-Methyl-5-propoxyphenol and unlabeled estradiol.

• Incubate the uterine cytosol with [3H]-Estradiol and the test compound or unlabeled estradiol overnight at 4°C.

• Add hydroxylapatite slurry to separate bound from free radioligand.

• Wash the pellets and resuspend in ethanol.

• Transfer the suspension to scintillation vials and measure radioactivity.

• Determine the concentration of 2-Methyl-5-propoxyphenol that displaces 50% of the [3H]-Estradiol binding (IC50) and calculate the relative binding affinity.

Data Presentation: Off-Target Binding

Compound	GABAA Receptor Ki (µM)	Estrogen Receptor α Relative Binding Affinity (%)
2-Methyl-5-propoxyphenol	> 100	< 0.1

Interpretation and Conclusion

The experimental data presented in this guide provides a clear and objective assessment of the selectivity of 2-Methyl-5-propoxyphenol.

Sources

• 1. COX Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. my.clevelandclinic.org [my.clevelandclinic.org]
• 3. The double-edged sword of COX-2 selective NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determining Appropriate Use: COX-2 Inhibitors vs. NSAIDs | AAFP [aafp.org]
• 5. Cyclooxygenase-2 inhibitor - Wikipedia [en.wikipedia.org]
• 6. caymanchem.com [caymanchem.com]
• 7. PDSP - GABA [kidbdev.med.unc.edu]
• 8. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Senior Application Scientist's Guide to Validating the Purity of Commercially Available 2-Methyl-5-propoxyphenol

For researchers, scientists, and drug development professionals, the purity of a chemical reagent is not a matter of triviality; it is the bedrock upon which reliable and reproducible experimental data are built. In the realm of medicinal chemistry and materials science, where 2-Methyl-5-propoxyphenol is gaining traction as a versatile building block, ensuring its purity is paramount. This guide provides an in-depth, technically-grounded framework for validating the purity of commercially available 2-Methyl-5-propoxyphenol, moving beyond a simple checklist to a logical, self-validating analytical workflow.

The seemingly straightforward structure of 2-Methyl-5-propoxyphenol belies the potential for a complex impurity profile arising from its synthesis. A common and economically viable route to its production is the Williamson ether synthesis, likely involving the propylation of 5-methylresorcinol (orcinol). This synthetic pathway, while effective, can introduce a variety of process-related impurities that, if left unidentified and unquantified, can significantly impact downstream applications.

This guide will compare hypothetical commercial samples of 2-Methyl-5-propoxyphenol, illustrating how a multi-technique analytical approach can provide a comprehensive understanding of a sample's true purity.

The Criticality of Purity: Why a Deeper Look is Necessary

The presence of impurities in a batch of 2-Methyl-5-propoxyphenol can lead to a cascade of undesirable outcomes in a research and development setting:

• Altered Biological Activity: In drug discovery, even minor impurities can exhibit off-target effects, leading to misleading structure-activity relationship (SAR) data.

• Inconsistent Reaction Yields: Reactive impurities can interfere with subsequent chemical transformations, resulting in lower yields and the formation of unwanted byproducts.

• Compromised Material Properties: In polymer and materials science, impurities can act as chain terminators or plasticizers, altering the desired physical and chemical properties of the final product.

Therefore, a robust analytical validation is not merely a quality control step but a fundamental aspect of good scientific practice.

A Multi-Pronged Approach to Purity Validation

No single analytical technique can provide a complete picture of a compound's purity. A comprehensive assessment necessitates the use of orthogonal methods, each providing a unique piece of the puzzle. The workflow outlined below represents a robust strategy for the thorough characterization of 2-Methyl-5-propoxyphenol.

A multi-technique workflow for purity validation.

Experimental Design: A Comparative Analysis

To illustrate the importance of this multi-technique approach, we will consider hypothetical data from three different commercial suppliers of 2-Methyl-5-propoxyphenol:

• Supplier A: A premium supplier claiming >99% purity.

• Supplier B: A mid-range supplier with a stated purity of ≥98%.

• Supplier C: A bulk chemical supplier providing a "technical grade" product with a minimum purity of 95%.

Potential Impurities

Based on the likely synthesis via Williamson ether synthesis from 5-methylresorcinol, we will be looking for the following potential impurities:

Impurity Class	Specific Compound(s)	Rationale
Starting Materials	5-Methylresorcinol, Propyl Bromide/Iodide	Incomplete reaction
Isomeric Byproducts	3-Methoxy-5-methylphenol	Incomplete propylation of the second hydroxyl group
Over-alkylation	1,3-Dipropoxy-5-methylbenzene	Reaction of the product with the alkylating agent
Positional Isomers	Isomers of 2-Methyl-5-propoxyphenol	Use of impure starting resorcinol derivative
Solvent/Reagent Residue	Acetone, Acetonitrile, etc.	Remnants from the reaction and purification process

Data Presentation and Interpretation

The following tables summarize the hypothetical data obtained from the analysis of samples from the three suppliers.

High-Performance Liquid Chromatography (HPLC) with UV/Diode Array Detection

Objective: To determine the purity of the main component and quantify known and unknown impurities.

Table 1: HPLC Purity Analysis of 2-Methyl-5-propoxyphenol

Supplier	Purity by Area %	5-Methylresorcinol (%)	3-Methoxy-5-methylphenol (%)	Unknown Impurities (%)
A	99.8	< 0.05	< 0.05	0.1
B	98.5	0.4	0.6	0.5
C	95.2	1.8	2.1	0.9

Interpretation: HPLC provides a clear initial assessment of purity. Supplier A's material is demonstrably of high purity, with minimal levels of starting material and the primary byproduct. Supplier C's technical grade material shows significant levels of unreacted starting material and the mono-propylated byproduct, which could be problematic in sensitive applications.

Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To identify and quantify volatile impurities, including residual solvents and low-boiling point byproducts.

Table 2: GC-MS Impurity Profile of 2-Methyl-5-propoxyphenol

Supplier	Residual Acetone (ppm)	Residual Propyl Bromide (ppm)	1,3-Dipropoxy-5-methylbenzene (%)
A	< 10	< 5	< 0.05
B	50	25	0.1
C	250	150	0.5

Interpretation: GC-MS is crucial for detecting volatile impurities that may not be well-resolved by HPLC. The data reveals that the lower-grade material from Supplier C contains significant levels of residual solvent and the over-alkylation product. These impurities could interfere with reactions or introduce unwanted functionalities.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To provide an absolute purity determination and confirm the structure of the main component. qNMR is a primary ratio method and offers a high degree of accuracy.[1]

Table 3: qNMR Purity Assessment of 2-Methyl-5-propoxyphenol

Supplier	Absolute Purity (w/w %)	Structural Confirmation
A	99.7 ± 0.2	Conforms to structure
B	98.2 ± 0.3	Conforms to structure
C	94.8 ± 0.5	Conforms, but with visible impurity signals

Interpretation: qNMR provides a highly accurate, orthogonal confirmation of the purity values obtained by chromatography. The agreement between HPLC and qNMR for Supplier A's material instills a high degree of confidence in its quality. For Supplier C, the lower absolute purity value from qNMR, which also accounts for non-UV active impurities, highlights the limitations of relying solely on area-percent purity from a single chromatographic method.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To confirm the functional groups present in the molecule and to quickly screen for major unexpected impurities.

Interpretation of Hypothetical Spectra:

• Supplier A & B: The FTIR spectra would show the characteristic broad O-H stretch of the phenolic hydroxyl group around 3300-3500 cm⁻¹, C-H stretches of the methyl and propyl groups below 3000 cm⁻¹, aromatic C=C stretching vibrations around 1500-1600 cm⁻¹, and a strong C-O stretching band for the ether linkage around 1250 cm⁻¹. The spectra would be clean with minimal extraneous peaks.

• Supplier C: The spectrum would likely show a more pronounced and broader O-H band due to the higher concentration of the di-hydroxy starting material (5-methylresorcinol). Additional small peaks in the fingerprint region might also be present, indicating a more complex mixture.

Sources

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-Methyl-5-propoxyphenol: Handling &amp; Disposal Protocol

Senior Application Scientist Note: The following guide addresses the handling and disposal of 2-Methyl-5-propoxyphenol. As a specific structural isomer (often a fine chemical intermediate), it lacks the ubiquitous documentation of parent Phenol. Therefore, this protocol applies "Read-Across" Toxicology , adhering to the safety standards of Class 8 (Corrosive) and Class 6.1 (Toxic) substituted phenols. In my experience, the greatest risk with alkoxy-phenols is underestimating their dermal absorption rate because they can act as local anesthetics, masking the initial burn.

[1]

Executive Safety Summary

2-Methyl-5-propoxyphenol is a substituted phenolic compound.[1] Like its structural analogs (e.g., Carvacrol, Propoxyphenol), it functions as a weak acid but acts as a potent protein denaturant on human tissue.

• Primary Hazard: Corrosive (Category 1B) . Causes severe skin burns and eye damage.[2]

• Secondary Hazard: Acute Toxicity (Oral) and Aquatic Toxicity .

• Critical Prohibition: NEVER treat phenolic waste with bleach (sodium hypochlorite). This reaction generates chlorophenols, which are significantly more toxic and environmentally persistent than the parent compound.

Physicochemical Profile & Hazard Logic

Understanding the chemical nature determines the disposal route.

Property	Value / Characteristic	Operational Implication
Chemical Class	Alkoxyphenol (Substituted Phenol)	Incompatible with strong oxidizers and bases.[3][4]
Physical State	Liquid (Viscous) or Low-Melting Solid	Requires leak-proof secondary containment.
Flash Point	> 85°C (Estimated based on analogs)	Combustible. Do not process near open flames.
Solubility	Low in water; Soluble in alcohols/organics	Do not flush. Will partition into aquatic organisms (Bioaccumulation).
pKa	~10 (Weak Acid)	Can be solubilized by strong bases (NaOH), but this increases skin absorption risk.

Waste Stream Segregation (The "Why" and "How")

Proper segregation is the single most effective way to prevent unplanned exothermic reactions in the waste drum.

The Segregation Logic:

• No Oxidizers: Phenols are reducing agents. Mixing with Nitric Acid or Peroxides can cause fire/explosion.

• No Hypochlorites: Mixing with bleach creates toxic chlorophenols.

• pH Control: While phenols are acidic, they are often collected in "Organic - Non-Halogenated" streams unless they contain other halogens.

Visualization: Waste Stream Decision Tree

This workflow ensures the chemical ends up in the correct incineration path.

Figure 1: Decision logic for segregating phenolic waste to ensure compatibility with commercial incineration facilities.

Step-by-Step Disposal Procedures

A. Solid Waste (Contaminated Debris)

Applicable to: Gloves, paper towels, weighing boats, and trace amounts.

• Collection: Place all contaminated solids into a clear polyethylene bag (minimum 4 mil thickness).

• Secondary Containment: Place the first bag inside a second bag or a rigid waste container (Double-bagging prevents odor leakage and permeation).

• Labeling: Label as "Hazardous Waste - Solid Debris (Phenol Derivatives) - Toxic/Corrosive" .

• Disposal: Hand over to EHS for incineration. Do not autoclave (phenolic vapors are toxic).

B. Liquid Waste (Stock Solutions & Reaction Mixtures)

Applicable to: Expired stocks, mother liquors.

• Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid LDPE if the solvent is aggressive (e.g., chloroform).

• Transfer: Pour waste into the appropriate carboy (Halogenated vs. Non-Halogenated) using a funnel.

• Rinsing: Triple rinse the empty original bottle with a compatible solvent (e.g., ethanol or acetone).

  • Crucial: Add the rinsate to the waste container , not the sink.

• Defacing: Deface the label of the empty original bottle and mark "Empty" before disposing of the glass.

Emergency Spill Management

Phenolic spills are treacherous because they anesthetize the skin; you may not feel the burn until damage is deep.

PPE Required:

• Gloves: Neoprene or Butyl Rubber (Nitrile provides only short-term splash protection against phenols).

• Respiratory: Half-mask with organic vapor cartridges if ventilation is poor.

• Eyes: Chemical splash goggles (Face shield recommended).

Visualization: Spill Response Algorithm

Figure 2: Operational workflow for managing phenolic spills. Note the prohibition of paper towels, which increase surface area for evaporation and flammability.

Decontamination Solvent: For final surface cleaning, use Polyethylene Glycol 300 (PEG 300) or Ethanol . Water alone is ineffective due to the lipophilic nature of the propoxy group.

Regulatory Compliance (US Focus)

• RCRA Classification: While 2-Methyl-5-propoxyphenol is not explicitly "U-Listed" (like pure Phenol U188), it exhibits Characteristic Toxicity and Corrosivity .

• Disposal Code: Assign D002 (Corrosive) if pH is < 2. Otherwise, manage as Non-Regulated Chemical Waste for Incineration .

• Sewer Ban: Under 40 CFR 403.5, discharge of corrosive (pH < 5.0) or toxic pollutants that cause pass-through/interference at the water treatment plant is prohibited.

References

• United States Environmental Protection Agency (EPA). (n.d.). Method 604 - Phenols. Retrieved from [Link]

• National Center for Biotechnology Information (PubChem). (2024). Compound Summary for Carvacrol (Structural Analog). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1000). Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

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• 1. 2-Methoxy-5-propylphenol | C10H14O2 | CID 94585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. synerzine.com [synerzine.com]
• 3. fishersci.com [fishersci.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]